NEUROPEPTIDE F

• CAS No.: 136697-70-6
• Molecular Formula: C4H3ClN2O2

Description

Neuropeptide F (NPF) is an invertebrate neuropeptide that functions as the ortholog of vertebrate Neuropeptide Y (NPY) and plays a critical role in regulating diverse physiological processes . It is characterized as a "long" NPF, typically consisting of 36-40 amino acids with a C-terminal RXRFamide motif . Researchers utilize this compound to study its pleiotropic functions, which include the regulation of feeding behavior, metabolism, locomotion, reproduction, and stress responses . Its signaling also modulates complex behaviors such as appetitive memory, courtship, and ethanol preference in model organisms like Drosophila melanogaster . The peptide acts by binding to specific G protein-coupled NPF Receptors (NPFRs), which primarily signal through Gi/o proteins to inhibit adenylyl cyclase activity and modulate downstream cellular pathways . This product is supplied for research applications and is strictly labeled For Research Use Only . It is not intended for diagnostic or therapeutic procedures in humans or animals.

Molecular and Cellular Landscape of Neuropeptide F Systems

Gene Structure and Transcriptional Regulation

The expression of NPF and sNPF is tightly controlled at the transcriptional level, exhibiting distinct profiles across different tissues, developmental stages, and in response to internal and external cues.

Neuropeptide F Gene Expression Profiles

The gene encoding this compound (NPF) is widely expressed, with its transcripts found in various tissues, indicating its multifaceted role in insect physiology. In the fruit fly, Drosophila melanogaster, the npf gene is expressed in the brain and midgut, suggesting functions in both centrally controlled behaviors and digestive processes. nih.govmdpi.com Studies in the pea aphid, Acyrthosiphon pisum, have shown that the NPF transcript is predominantly detected in the head, while its receptor (NPFR) is found in both the head and the gut. nih.gov This differential distribution underscores the complexity of NPF signaling, where the peptide may be released from one site to act on receptors in another.

Expression levels of the npf gene are not static; they fluctuate with developmental stage and physiological state. In the Chinese white pine beetle, Dendroctonus armandi, transcription levels of the npf gene differ between larvae and adults of different sexes and vary across developmental stages. nih.gov Furthermore, starvation has been shown to significantly up-regulate npf transcript levels in several insect species, including the pea aphid and the desert locust, Schistocerca gregaria. mdpi.comnih.gov This up-regulation during periods of food deprivation suggests a key role for NPF in regulating feeding behavior and energy homeostasis. mdpi.com In the lady beetle, Coccinella septempunctata, NPF is predominantly expressed in the head and midgut, and its expression is consistently lower during diapause compared to non-diapause conditions, linking it to metabolic regulation during dormancy. researchgate.net

Organism	Primary Expression Tissues	Regulatory Conditions
Drosophila melanogaster	Brain, Midgut nih.govmdpi.com	Upregulated by sugar-rich diet in larvae mdpi.com
Acyrthosiphon pisum	Head (NPF), Head and Gut (NPFR) nih.gov	Upregulated by starvation nih.gov
Dendroctonus armandi	Varies with developmental stage and sex nih.gov	Upregulated by starvation nih.gov
Schistocerca gregaria	Brain, Optic Lobes, Midgut mdpi.com	High in starved animals, decreases upon feeding mdpi.com
Coccinella septempunctata	Head, Midgut researchgate.net	Lower expression during diapause researchgate.net

Short this compound Gene Expression Profiles

The gene for short this compound (sNPF) is also widely expressed, particularly within the central nervous system (CNS). psu.edu In Drosophila melanogaster, sNPF transcripts are found in the brain, and their expression is influenced by nutritional status. nih.gov Similarly, in the mosquito Anopheles gambiae, transcripts for both sNPF and its receptor are present in all body regions of larvae, pupae, and adults. frontiersin.org In the pea aphid, Acyrthosiphon pisum, the highest expression levels of both ApsNPF and its receptor are found in first instar nymphs, with the central nervous system being the primary site of expression. umich.edu

Starvation also modulates the expression of the sNPF system. In the beetle Dendroctonus armandi, both sNPF and its receptor's expression levels are upregulated in starved individuals and return to normal after re-feeding. researchgate.net This suggests a role for sNPF in signaling hunger and promoting feeding behavior. However, the response to starvation can be species-specific, as in some insects like the silkworm Bombyx mori, starvation leads to a downregulation of sNPF transcripts. umich.edu

Organism	Primary Expression Tissues	Regulatory Conditions
Drosophila melanogaster	Central Nervous System nih.gov	Influenced by nutritional status nih.gov
Anopheles gambiae	All body regions in larvae, pupae, and adults frontiersin.org	-
Acyrthosiphon pisum	Central Nervous System umich.edu	Highest in first instar nymphs; upregulated by starvation umich.edu
Dendroctonus armandi	-	Upregulated by starvation researchgate.net
Bombyx mori	-	Downregulated by starvation umich.edu

Transcriptional Control Mechanisms (e.g., sex-specific, circadian)

The transcription of the npf gene is subject to complex regulatory mechanisms, including control by sex-determination pathways and the circadian clock. In Drosophila melanogaster, npf expression is regulated in both a sex-nonspecific and a male-specific manner. elifesciences.orgplos.org The male-specific expression of npf (ms-npf) is under the control of the transformer (tra) gene, a key component of the sex-determination cascade. elifesciences.org Furthermore, the fruitless gene, which functions downstream of tra, appears to be an upstream regulator of ms-npf transcription. plos.org

Interestingly, a subset of these male-specific NPF neurons are part of the dorsolateral neuron cluster (LNd), which are known to be involved in controlling circadian rhythms. elifesciences.orgplos.org The expression of npf in these clock neurons is absent in arrhythmic mutants of the core clock genes Clock and cycle, indicating a dual regulation by both sex-determining and circadian factors. elifesciences.orgplos.org This suggests that NPF may play a role in clock-controlled sexual dimorphism in behaviors such as courtship. elifesciences.orgplos.org

Peptide Biosynthesis and Processing

Like other neuropeptides, NPF and sNPF are synthesized as larger, inactive precursor proteins that undergo a series of enzymatic modifications to become biologically active peptides.

Precursor Characterization

Both NPF and sNPF are derived from prepropeptides, which are encoded by their respective genes. These precursors typically contain an N-terminal signal peptide that directs the nascent protein into the secretory pathway. psu.eduresearchgate.net Following the signal peptide, the precursor contains the sequence of the mature peptide(s), often flanked by cleavage sites.

The NPF precursor in Dendroctonus armandi consists of 133 amino acids, with a 25-amino acid N-terminal signal peptide. The mature NPF sequence is followed by a processing site that includes an amidation signal (a glycine (B1666218) residue) and a dibasic cleavage site (KR). This structure is characteristic of the NPF1 precursor family.

The short this compound (sNPF) precursor also contains an N-terminal signal peptide. psu.eduresearchgate.net In D. armandi, the sNPF precursor has a 25-amino acid signal peptide followed by the mature sNPF sequence. researchgate.net This sequence contains the conserved -RLRF motif, which is followed by a glycine residue for amidation and a dibasic cleavage site (KR). researchgate.net The number of sNPF isoforms encoded by a single precursor gene can vary between species, from one to four. psu.edu

Peptide	Organism	Precursor Features
This compound	Dendroctonus armandi	133 amino acids total, 25 amino acid signal peptide, C-terminal amidation (G) and dibasic cleavage (KR) sites.
Short this compound	Dendroctonus armandi	N-terminal signal peptide (25 amino acids), -RLRF sequence followed by amidation (G) and dibasic cleavage (KR) sites. researchgate.net
Short this compound	General Insect	Precursor can encode one to four sNPF isoforms. psu.edu

Enzymatic Maturation Pathways (e.g., proprotein convertase, carboxypeptidase E)

The conversion of inactive prepropeptides into mature, bioactive neuropeptides involves a series of enzymatic steps that occur within the secretory pathway. After the signal peptide is cleaved off in the endoplasmic reticulum, the resulting propeptide is transported to the Golgi apparatus and packaged into dense-core vesicles. researchgate.net It is within these vesicles that the final maturation steps take place.

The first step in processing the propeptide is endoproteolytic cleavage, which is carried out by a family of enzymes known as proprotein convertases (PCs). elifesciences.org These enzymes recognize and cleave at specific sites within the precursor, which are typically composed of pairs of basic amino acids such as Lysine-Arginine (KR) or Arginine-Arginine (RR). elifesciences.orgresearchgate.net In Drosophila, the PC2 homolog, known as Amontillado, is a key enzyme in the processing of various neuropeptide precursors, and its loss of function impairs the production of neuropeptides, including sNPF. researchgate.net Another proprotein convertase, furin, is also involved in the processing of neuropeptide precursors. elifesciences.org

Following the action of proprotein convertases, the resulting peptide intermediates often have C-terminal basic amino acid residues that need to be removed. This trimming is accomplished by exopeptidases, such as Carboxypeptidase E (CPE) or Carboxypeptidase D (CPD). These enzymes cleave off the C-terminal lysine (B10760008) or arginine residues.

The final step in the maturation of many neuropeptides, including NPF and sNPF, is C-terminal amidation. This process is crucial for the biological activity of the peptides. Amidation is a two-step process catalyzed by the enzyme peptidylglycine α-amidating monooxygenase (PAM). This enzyme converts the C-terminal glycine residue, which is present in the precursor, into a C-terminal amide group.

Receptor Characterization and Signaling

The biological activities of this compound (NPF) and short this compound (sNPF) are mediated by specific receptors on the surface of target cells. These receptors belong to the large superfamily of G protein-coupled receptors (GPCRs), which are integral membrane proteins characterized by seven transmembrane domains. nih.govplos.orgmdpi.com

This compound Receptors (NPFRs)

This compound Receptors are the cognate receptors for the long-form NPF peptides. Their activation initiates signaling cascades that regulate a host of physiological processes.

This compound Receptors (NPFRs) are well-established members of the G protein-coupled receptor family. frontiersin.orgsdbonline.org Structurally, they share significant homology with the vertebrate Neuropeptide Y (NPY) receptor family, which also consists of multiple GPCR subtypes (Y1, Y2, Y4, Y5, Y6). frontiersin.orgfenglaboratory.org While vertebrates possess several NPY receptor subtypes, insects and other invertebrates typically have a single NPFR gene, such as the one designated NPFR1. sdbonline.org Like other GPCRs, NPFRs are embedded in the cell membrane and transduce extracellular peptide binding events into intracellular signals via conformational changes that activate associated G proteins. guidetopharmacology.org

The activation of NPFRs is a highly specific process initiated by the binding of NPF peptides. The structural integrity of the NPF peptide, particularly its C-terminal region, is crucial for receptor interaction. Drawing parallels from the closely related Neuropeptide FF (NPFF) receptor system, the C-terminal RF-amide motif of the ligand is believed to engage with conserved amino acid residues within the transmembrane pocket of the receptor. embopress.org The N-terminal segment of the peptide also plays a critical role in binding and ensuring receptor subtype specificity and full activation. frontiersin.orgembopress.org

Upon successful ligand binding, the receptor undergoes a conformational change, which allows it to couple with and activate intracellular G proteins. This activation can trigger various downstream signaling pathways. For instance, NPFRs can regulate the activity of adenylyl cyclase and are also known to be coupled to voltage-gated N-type Ca2+ channels, thereby modulating intracellular cyclic nucleotide levels and calcium ion concentrations. guidetopharmacology.org

G Protein-Coupled Receptor (GPCR) Nature and Subtypes

Short this compound Receptors (sNPFRs)

Short this compound Receptors specifically bind the shorter sNPF peptides, which are structurally and functionally distinct from the long NPFs. nih.gov

Short this compound Receptors (sNPFRs) are classified within the rhodopsin-like superfamily of GPCRs. nih.govplos.org Their identity as GPCRs is confirmed by a number of characteristic structural features, including the presence of seven alpha-helical transmembrane segments, an extracellular N-terminal domain, and an intracellular C-terminal tail that interacts with G proteins. nih.govmdpi.com A highly conserved DRY (aspartic acid, arginine, tyrosine) motif in the second intracellular loop is another hallmark of this receptor class. nih.gov Phylogenetically, sNPFRs show significant similarity to vertebrate NPY type 2 receptors. mdpi.comfrontiersin.orgresearchgate.net In experimental settings, sNPFRs have been shown to successfully couple with the promiscuous G protein subunit Gα16, facilitating the study of their activation. researchgate.net

The activation of sNPFRs is initiated by the binding of various sNPF isoforms. plos.org The C-terminal sequence of the sNPF peptide, often characterized by an xPxLRLRFamide motif, is highly conserved and vital for receptor binding and activation. nih.gov The length of the sNPF peptide can also influence its potency; studies have shown that sNPFs composed of nine or more amino acids are more potent ligands than shorter versions. nih.gov

The affinity of sNPFRs for their ligands can be very high, with half-maximal effective concentration (EC₅₀) values reported to be in the nanomolar and even picomolar range. nih.govplos.org However, this can vary depending on the specific ligand and species, with some interactions showing micromolar affinities. biologists.com Upon ligand binding, the activated sNPFR couples to intracellular G proteins, often of the Gq subtype, which in turn activates phospholipase C and leads to the mobilization of intracellular calcium. researchgate.netbiologists.com Structural analyses have predicted conserved residues in the receptor's extracellular loops and transmembrane domains that form a putative ligand-binding pocket, crucial for the specific recognition of sNPF peptides. nih.gov

Data Tables

Table 1: Key Characteristics of this compound Receptor Systems

Feature	This compound Receptor (NPFR)	Short this compound Receptor (sNPFR)
Receptor Class	G Protein-Coupled Receptor (GPCR) frontiersin.orgsdbonline.org	Rhodopsin-like GPCR nih.govplos.org
Primary Ligand	This compound (long form)	Short this compound (sNPF) nih.gov
Vertebrate Homolog	Neuropeptide Y (NPY) Receptors frontiersin.orgfenglaboratory.org	Neuropeptide Y (NPY) Type 2 Receptor mdpi.comfrontiersin.orgresearchgate.net
Key Structural Feature	Seven transmembrane domains, G protein binding site guidetopharmacology.org	Seven transmembrane domains, conserved DRY motif nih.gov

Table 2: Ligand-Receptor Interaction and Signaling

Receptor	Activating Ligands	Key Ligand Features for Binding	Reported Signaling Mechanisms
NPFR	NPF peptides frontiersin.org	C-terminal RF-amide motif, N-terminal sequence for specificity frontiersin.orgembopress.org	G protein coupling, regulation of adenylyl cyclase, modulation of N-type Ca2+ channels guidetopharmacology.org
sNPFR	sNPF peptides, RFamide peptides (e.g., GSLFRFamide) plos.orgbiologists.com	C-terminal xPxLRLRFamide motif, peptide length (≥9 amino acids for higher potency) nih.gov	Gq protein coupling, intracellular calcium mobilization researchgate.netbiologists.com

GPCR Nature and Distinctive Characteristics

Downstream Signaling Cascades

This compound (NPF) and its structurally related short this compound (sNPF) exert their diverse physiological effects by activating specific G-protein-coupled receptors (GPCRs), which in turn initiate intracellular signaling cascades. mdpi.comelifesciences.org These cascades are crucial for translating the extracellular peptide signal into a cellular response. Key downstream pathways modulated by NPF/sNPF signaling include cyclic AMP (cAMP) modulation, interaction with the insulin (B600854) pathway, and regulation of the nitric oxide (NO) pathway.

Cyclic AMP (cAMP) Modulation: The modulation of cAMP levels is a significant downstream effect of NPF/sNPF receptor activation. In Drosophila melanogaster, sNPF signaling has been shown to elevate cAMP levels, which subsequently activates the transcription factor CREB (cAMP response element-binding protein). nih.gov This sNPF-cAMP-CREB pathway is implicated in the regulation of sleep. nih.gov Conversely, other studies in Drosophila have demonstrated that sNPF can also cause a decrease in cAMP levels. physiology.org This suggests that the effect of sNPF on cAMP is context-dependent, likely influenced by the specific G-protein subtype coupled to the receptor in different neuronal populations. For instance, the sNPF receptor (sNPFR) can couple to Gαo, and disruption of this G-protein blocks the physiological response to sNPF. physiology.org In contrast to the variable effects of sNPF, studies on the migratory locust (Locusta migratoria) have shown that manipulation of NPF1a or NPF2 levels did not result in changes to cAMP levels, suggesting that in this context, cAMP signaling may not be the primary downstream pathway for these specific NPFs. elifesciences.org

Insulin Pathway Interaction: A substantial body of evidence points to a significant interaction between NPF/sNPF signaling and the insulin pathway, which is a conserved regulator of growth, metabolism, and feeding. In Drosophila, sNPF can activate extracellular-signal-regulated kinases (ERKs) within insulin-producing cells (IPCs), which in turn modulates the expression of insulin-like peptides (DILPs). frontiersin.orgfrontiersin.org This interaction is crucial for controlling growth and body size. frontiersin.orgsdbonline.org The NPF system also interfaces with insulin signaling to regulate feeding behavior. NPF functions downstream of insulin signaling in Drosophila larvae to influence food choice. frontiersin.org In satiated flies, an active insulin signaling pathway inhibits the NPF-induced feeding response. frontiersin.org Furthermore, in the Asian corn borer (Ostrinia furnacalis), NPF signaling in the midgut regulates digestive enzymes through the insulin pathway, specifically involving the key components PI3K and mTOR. mdpi.com Gut-derived NPF can act as an incretin-like hormone, stimulating the secretion of insulin-like peptides from neurosecretory cells in the brain. sdbonline.orgnih.gov

Nitric Oxide Pathway: The interaction between NPF signaling and the nitric oxide (NO) pathway is critical for behavioral plasticity, particularly in the context of locust phase transition. In the migratory locust, NPF1a and NPF2 have been identified as key players in regulating locomotor activity associated with swarming behavior. elifesciences.orgnih.gov Both NPF1a and NPF2 suppress phase-related locomotor activity. elifesciences.orgnih.gov This effect is mediated through the inhibition of nitric oxide synthase (NOS), the enzyme responsible for producing NO in the brain. elifesciences.orgnih.govnih.gov Mechanistically, NPF1a and NPF2 act through their respective receptors to modify NOS activity by suppressing its phosphorylation and reducing its transcript levels. elifesciences.orgnih.gov This NPF/NO signaling axis represents a hierarchical neurochemical mechanism that underlies behavioral plasticity in locusts. elifesciences.orgnih.gov

Anatomical Distribution and Neuronal Networks

The physiological functions of this compound (NPF) and short this compound (sNPF) are intrinsically linked to their specific expression patterns within the nervous system and peripheral tissues. The localization of these neuropeptides and their receptors defines the circuits and systems they modulate.

Central Nervous System Localization

NPF and sNPF, along with their receptors, are widely distributed throughout the central nervous system (CNS) of insects, with prominent expression in the brain and ventral nerve cord. mdpi.comfrontiersin.org In Drosophila melanogaster, the NPF system consists of a small number of neurons, typically four to six, located in the brain and subesophageal ganglia. sdbonline.org In contrast, sNPF is expressed in a much larger number of neurons, ranging from 400 to several thousand depending on the insect species. nih.gov

A significant site of sNPF expression and receptor localization is the mushroom bodies, bilateral structures in the insect brain crucial for learning, memory, and sleep. nih.govsdbonline.orgnih.gov In Drosophila, a large proportion of Kenyon cells within the mushroom bodies express sNPF. nih.gov The sNPF peptide is also found in the medulla and the adult brain. sdbonline.org NPF-expressing neurons have been identified in the pars intercerebralis, lateral protocerebrum, and as mushroom body output neurons. mdpi.com

The localization of the NPF receptor (NPFR) and sNPF receptor (sNPFR) mirrors the distribution of their respective ligands, with the highest abundance found in the CNS. nih.gov In Drosophila larvae, NPFR is expressed in neurons within the brain and ventral nerve cord. frontiersin.org The distribution of sNPFR is also extensive within the larval CNS, with expression in circuits associated with chemosensory inputs and feeding regulation, including neurosecretory cell systems. researchgate.net

Peripheral Tissue Expression

Beyond the CNS, NPF and sNPF signaling components are also found in various peripheral tissues, highlighting their role in coordinating central and peripheral physiological processes. A key site of peripheral expression is the gastrointestinal tract, particularly the midgut endocrine cells. frontiersin.orgnih.gov In fact, sNPF was first discovered in the midgut of the cockroach Periplaneta americana. nih.gov In Drosophila larvae and adults, NPF is present in numerous midgut endocrine cells. frontiersin.org This gut-derived NPF can act as a hormone, entering the hemolymph to signal to other tissues, including the brain. nih.gov

In addition to the midgut, NPF transcripts have been detected in the foregut of the termite Reticulitermes flavipes. frontiersin.org The sNPF receptor is also expressed in the midgut of Drosophila larvae. frontiersin.org

Another important peripheral location for neuropeptide signaling is the prothoracic gland, an endocrine organ that produces ecdysteroids, the molting hormones. In Drosophila, the central clock neurons transmit time signals to the prothoracic gland via sNPF to control the circadian rhythm of adult emergence. sdbonline.org This indicates a role for sNPF in coordinating developmental timing with circadian rhythms.

NPF/sNPF Neuronal Circuitry and Connectivity

The neuronal circuits involving NPF and sNPF are complex and integral to a wide range of behaviors. These neptides can act as neurotransmitters, neuromodulators, or neurohormones to shape the activity of specific neural pathways. mdpi.comfrontiersin.org

In Drosophila, the NPF neural system, comprising just a few neurons in the brain and subesophageal ganglia, undergoes long-term modifications in response to sugar stimulation, suggesting a role in regulating food-related behaviors. sdbonline.org NPF signaling is involved in modulating the reward circuit to promote the consumption of less desirable food sources during starvation. frontiersin.org A specific circuit involving dopaminergic and NPF-expressing neurons has been identified to mediate odor-aroused appetitive behavior. frontiersin.org Furthermore, a recurrent circuit between pCd neurons and NPF-expressing neurons, which excite each other, is crucial for maintaining mating drive. frontiersin.org

Physiological and Behavioral Functions of Neuropeptide F in Invertebrate Models

Regulation of Metabolic Homeostasis and Feeding Behaviors

NPF is a key regulator of feeding and metabolism in invertebrates, integrating nutritional status with behavioral outputs. nih.govfrontiersin.org

Appetite Modulation and Food Intake Regulation

NPF signaling is intricately linked to the control of appetite and the regulation of food intake. In Drosophila melanogaster, NPF expression is high in young, foraging larvae and decreases in older larvae that exhibit food aversion. nih.gov Overexpression of NPF in these older larvae can prolong feeding behaviors. sdbonline.org Similarly, in the Chinese white pine beetle, Dendroctonus armandi, downregulation of NPF and its receptor (NPFR) leads to reduced food intake. frontiersin.org Studies in the desert locust, Schistocerca gregaria, have shown that injecting NPF increases food intake, while its reduction through RNA interference has the opposite effect. nih.gov

NPF also influences food choice, particularly in response to the nutritional state of the animal. For instance, NPF signaling in starved Drosophila promotes the consumption of less desirable or noxious food by inhibiting the normal aversive response. nih.gov This effect is suppressed in satiated flies through the insulin (B600854) signaling pathway, highlighting the integration of hunger and food attractiveness in NPF-mediated feeding responses. nih.gov In mated female Drosophila, gut-derived NPF specifically drives sugar satiety and promotes the consumption of protein-rich food. sdbonline.orgsdbonline.org

Furthermore, the NPF system is not considered essential for the basic mechanics of feeding in either vertebrates or invertebrates, as demonstrated by the normal baseline feeding observed in Drosophila larvae deficient in NPF signaling. sdbonline.org

Table 1: Effects of Neuropeptide F on Feeding Behavior in Various Invertebrates

Invertebrate Model	Experimental Manipulation	Observed Effect on Feeding Behavior	Citation(s)
Drosophila melanogaster (larvae)	Overexpression of NPF	Prolonged feeding period	sdbonline.org
Drosophila melanogaster (larvae)	Loss of NPF signaling	Premature display of food aversion	sdbonline.org
Drosophila melanogaster (adult)	Activation of NPF signaling	Promotion of feeding	sdbonline.org
Dendroctonus armandi	Downregulation of NPF and NPFR	Reduced food intake	frontiersin.org
Schistocerca gregaria	Injection of NPF	Increased food intake	nih.gov
Schistocerca gregaria	RNAi of NPF	Decreased food intake	nih.gov
Bombyx mori	Knock-down of NPFR	Significant reduction in food intake	frontiersin.org
Acyrthosiphon pisum	RNAi of NPF	Reduced food intake	frontiersin.org

Energy Metabolism and Storage

NPF signaling plays a significant role in managing energy metabolism and the storage of energy reserves such as glycogen (B147801) and lipids. In Drosophila, midgut-derived NPF acts as a sugar-responsive hormone that promotes lipid anabolism. sdbonline.orgbiorxiv.orgnih.gov This is achieved by suppressing the production of the glucagon-like hormone, Adipokinetic hormone (AKH), and enhancing the secretion of insulin-like peptides. sdbonline.orgbiorxiv.orgnih.gov Loss of this midgut NPF signaling leads to metabolic dysfunction characterized by lipodystrophy (abnormal fat distribution), hyperphagia (excessive eating), and hypoglycemia (low blood sugar). sdbonline.orgbiorxiv.orgnih.gov

In the Chinese white pine beetle, Dendroctonus armandi, downregulation of the NPF signaling pathway results in decreased levels of glycogen and free fatty acids, accompanied by an increase in trehalose (B1683222), a primary blood sugar in insects. frontiersin.org This suggests that NPF helps regulate the balance between energy storage and mobilization. Similarly, in the Asian corn borer, Ostrinia furnacalis, knocking down NPF significantly reduces the expression and activity of α-amylase and lipase, key digestive enzymes, leading to lower levels of reducing sugars and fatty acids. mdpi.com

Short this compound (sNPF), a related peptide, also influences energy metabolism. In Drosophila, overexpression of sNPF leads to reduced levels of trehalose and glucose, while its inhibition causes their elevation. sdbonline.org

Table 2: Impact of this compound Signaling on Energy Metabolism

Invertebrate Model	NPF/sNPF Manipulation	Effect on Glycogen	Effect on Lipids	Effect on Trehalose/Glucose	Citation(s)
Drosophila melanogaster	Loss of midgut NPF	-	Lipodystrophy, Decreased lipid anabolism	Hypoglycemia	sdbonline.orgbiorxiv.orgnih.gov
Dendroctonus armandi	Downregulation of NPF	Decrease	Decrease in free fatty acids	Increase	frontiersin.org
Dendroctonus armandi	Downregulation of sNPF	Decrease	Decrease in free fatty acids	Increase	mdpi.com
Ostrinia furnacalis	Knockdown of NPF	-	Decreased fatty acids	Decreased reducing sugars	mdpi.com
Drosophila melanogaster	Overexpression of sNPF	-	-	Reduced trehalose and glucose	sdbonline.org
Drosophila melanogaster	Inhibition of sNPF	-	-	Elevated trehalose and glucose	sdbonline.org

Integration with Nutrient Sensing Pathways

The functions of NPF are closely integrated with major nutrient-sensing pathways, most notably the insulin signaling pathway. In Drosophila larvae, NPF functions downstream of insulin signaling to regulate feeding behavior. nih.gov The NPF system in Drosophila has been shown to increase feeding through the insulin-like receptor/PI3K/S6K pathway in the fat body. mdpi.com

In adult Drosophila, gut-derived NPF acts as an incretin-like hormone, responding to dietary sugar and stimulating the secretion of insulin-like peptides from the brain. sdbonline.orgbiorxiv.orgpnas.org This gut-to-brain signaling axis is crucial for maintaining metabolic homeostasis. pnas.org Specifically, NPF secreted from enteroendocrine cells in the midgut travels to the brain and acts on NPF receptors on insulin-producing cells, promoting insulin secretion and, consequently, lipid anabolism. sdbonline.orgbiorxiv.orgnih.gov

Furthermore, NPF signaling can also negatively regulate the insulin pathway in specific contexts. In the prothoracic gland of Drosophila, which produces the molting hormone ecdysone (B1671078), NPFR signaling negatively regulates the insulin signaling pathway to control developmental timing. sdbonline.orgbiorxiv.org This intricate interplay demonstrates that NPF is a critical link between nutrient availability, hormonal signaling, and physiological responses.

Orchestration of Developmental Processes

NPF signaling is not limited to feeding and metabolism; it also plays a crucial role in orchestrating key developmental events in invertebrates. sciengine.com

Molting and Metamorphosis Regulation

NPF and its receptor are involved in the regulation of molting and metamorphosis, critical stages in insect development. sciengine.com In Drosophila, the NPF receptor (NPFR) has been shown to regulate development by influencing the production of the steroid hormone ecdysone, which governs molting and the initiation of metamorphosis. sdbonline.orgbiorxiv.orgnih.govroyalsocietypublishing.org Knocking down NPFR specifically in the prothoracic gland, the site of ecdysone synthesis, leads to reduced ecdysone levels and a delay in development. sdbonline.orgbiorxiv.orgnih.gov This indicates that NPF signaling is a component of the regulatory network that controls the timing of these major developmental transitions. sdbonline.org

Developmental Timing and Growth Control

By modulating ecdysone production, NPF signaling directly impacts developmental timing and, consequently, body size. sdbonline.orgbiorxiv.orgnih.gov The developmental delay caused by reduced NPFR signaling in the prothoracic gland of Drosophila results in an extended feeding period for the larvae, ultimately leading to an increased final body size. sdbonline.orgbiorxiv.orgnih.gov This demonstrates a mechanism by which NPF integrates feeding behavior with developmental programs to control growth. sdbonline.org

The expression of both NPF and its receptor varies across different developmental stages in insects like the pea aphid, Acyrthosiphon pisum, further suggesting its involvement in the regulation of developmental processes. frontiersin.org The short this compound (sNPF) system has also been implicated in growth and development, with sNPF levels decreasing in diapausing (a period of suspended development) Colorado potato beetles. mdpi.com

Table 3: Role of this compound Signaling in Development

Invertebrate Model	Key Finding	Developmental Outcome	Citation(s)
Drosophila melanogaster	NPFR knockdown in the prothoracic gland	Decreased ecdysone production, developmental delay, extended feeding, increased body size	sdbonline.orgbiorxiv.orgnih.gov
Drosophila melanogaster	NPFR knockdown in the prothoracic gland	Rescue of developmental delay by ecdysone feeding	sdbonline.orgresearchgate.net
Acyrthosiphon pisum	Varied expression of NPF and NPFR across developmental stages	Implied role in developmental regulation	frontiersin.org
Leptinotarsa decemlineata	Decreased sNPF levels during diapause	Implied role in growth and development	mdpi.com

Hormonal Axis Modulation (e.g., ecdysone production, juvenile hormone)

This compound signaling plays a critical role in modulating the hormonal axes that govern growth, development, and metamorphosis in insects, primarily through its influence on ecdysone and juvenile hormone (JH).

In Drosophila melanogaster, the NPF receptor (NPFR) is integral to developmental timing and body size by regulating the production of the steroid hormone ecdysone. biorxiv.org Knocking down NPFR in the prothoracic gland (PG), the primary site of ecdysone synthesis, leads to a decrease in ecdysone production. biorxiv.orgsdbonline.org This reduction is evidenced by lower expression of ecdysone biosynthesis genes and decreased ecdysone titers, resulting in developmental delays and an extended larval feeding period, which ultimately leads to a larger body size. biorxiv.org This effect can be reversed by supplementing the larval diet with ecdysone, confirming the direct link between NPFR signaling and ecdysone synthesis. biorxiv.org The regulation of ecdysone production is a complex process involving multiple neuropeptides that respond to various environmental and physiological signals. researchgate.net For instance, the central clock neurons in Drosophila transmit time signals to prothoracicotropic hormone (PTTH) producing neurons via sNPF, which in turn influences the rhythmic release of ecdysone. sdbonline.orgnih.gov This pathway couples the central circadian clock with the peripheral clock in the prothoracic gland. nih.gov

The interplay between NPF and juvenile hormone (JH) is also crucial, particularly in the context of feeding and metabolism. In the Asian corn borer, Ostrinia furnacalis, JH acts downstream of NPF to negatively regulate larval feeding. nih.gov Knocking down JH results in increased food intake, body weight, and length. nih.gov Further studies in Drosophila larvae have shown that it is the NPF produced in the brain, rather than the gut, that regulates feeding through the JH pathway. nih.govmdpi.com This brain-derived NPF influences the production of JH in the corpora allata, an endocrine gland that is a key site for integrating various regulatory signals, including those from insulin-like peptides. pnas.orgmdpi.com In turn, JH can modulate energy homeostasis in the fat body by inhibiting energy storage and promoting its degradation. nih.gov This gut-brain-corpora allata axis, mediated by NPF, insulin, and JH, demonstrates a sophisticated level of inter-organ communication that regulates not only development but also aging. pnas.org

Invertebrate Model	Neuropeptide System	Affected Hormone	Key Finding
Drosophila melanogaster	NPF/NPFR	Ecdysone	NPFR signaling in the prothoracic gland is required for normal ecdysone production; its knockdown decreases ecdysone titers and delays development. biorxiv.orgsdbonline.org
Drosophila melanogaster	sNPF	Ecdysone (via PTTH)	sNPF from central clock neurons regulates PTTH neurons, influencing the circadian rhythm of ecdysone release. sdbonline.orgnih.gov
Ostrinia furnacalis	NPF	Juvenile Hormone (JH)	JH acts as a downstream factor of NPF to negatively regulate larval feeding. nih.gov
Drosophila melanogaster	NPF	Juvenile Hormone (JH)	Brain-derived NPF, not gut-derived, regulates JH production in the corpora allata to control feeding. nih.govmdpi.compnas.org
Rhodnius prolixus	sNPF	Not specified as inhibitor	sNPF appears to promote the production and laying of more eggs, suggesting it does not inhibit reproduction in this species. mdpi.com

Control of Reproductive Physiology and Behavior

NPF signaling is a key regulator of nearly every aspect of invertebrate reproduction, from the drive to mate to the physiological processes within the reproductive organs.

Mating and Courtship Dynamics

In Drosophila melanogaster, NPF plays a significant role in modulating male courtship intensity and sexual drive. mdpi.comnih.gov Higher levels of NPF in males are associated with enhanced courtship and a greater willingness to mate, even in the presence of deterrents. mdpi.com The expression of the NPF gene is, in part, male-specific and controlled by the sex-determination pathway, highlighting its specialized role in male sexual behavior. elifesciences.orgpnas.org Disrupting NPF signaling leads to sexually hyperactive males who are resistant to sexual satiation and may court inappropriate targets. elifesciences.org This suggests that NPF functions to suppress courtship, thereby maintaining an appropriate level of sexual drive. elifesciences.org This regulatory function is mediated by a specific cluster of male-specific NPF neurons that interact with the P1 neurons, known as the courtship decision center. elifesciences.org NPF has also been shown to promote courtship behavior in the desert locust, Schistocerca gregaria. mdpi.comnih.gov

Ovarian and Testicular Physiology

NPF signaling directly impacts the development and function of reproductive organs. In the desert locust, Schistocerca gregaria, and Rhodnius prolixus, NPF regulates ovarian maturation. researchgate.net In female Drosophila, brain-derived NPF signaling is necessary for retaining matured follicles and activating apoptosis in vitellogenic follicles in response to stress, such as the presence of parasitic wasps. plos.org In crustaceans like the swimming crab Portunus trituberculatus, short this compound (sNPF) is involved in ovarian development by modulating vitellogenesis. frontiersin.org The expression of sNPF and its receptor increases during the late-vitellogenic stage, and sNPF peptides can induce the expression of vitellogenin and its receptor. frontiersin.org

In males, NPF influences testicular development. Research in the giant freshwater prawn, Macrobrachium rosenbergii, suggests a role for NPF in testicular development and germ cell proliferation. researchgate.net In the mud crab Scylla olivacea, NPF has also been implicated in male reproductive processes. elifesciences.org While direct studies in insects are detailed, research in other vertebrates like the medaka fish shows that a related peptide, Neuropeptide FF (NPFF), is crucial for testicular morphogenesis and androgen synthesis, acting via the pituitary. nih.govpnas.org This suggests a conserved role for such neuropeptides in regulating testicular function across different phyla.

Germline Stem Cell Regulation

A fascinating role for NPF has been identified in the regulation of germline stem cells (GSCs) in Drosophila melanogaster. Following mating, the transfer of male sex peptide stimulates an increase in NPF expression in the enteroendocrine cells of the female's midgut. pnas.orgresearchgate.net This gut-derived NPF is released into the hemolymph and acts systemically on the ovaries. researchgate.netfrontiersin.org It binds to its receptor on ovarian somatic cells, which form the GSC niche, to promote GSC proliferation. plos.orgfrontiersin.org This mechanism provides a direct link between the physiological status of mating and the regulation of stem cell activity, ensuring that egg production is ramped up when fertilization is possible. researchgate.net This finding represents a clear example of inter-organ communication where a gut-derived hormone directly influences the reproductive system. frontiersin.org This NPF-mediated increase in GSC proliferation is both necessary and sufficient, as injecting NPF into virgin females can mimic the post-mating effect. frontiersin.org

Invertebrate Model	Neuropeptide System	Reproductive Aspect	Key Finding
Drosophila melanogaster	NPF	Courtship Behavior	NPF signaling, particularly from male-specific neurons, suppresses courtship to maintain appropriate sexual drive. mdpi.comelifesciences.org
Schistocerca gregaria	NPF	Courtship Behavior	NPF promotes courtship behaviors. mdpi.comnih.gov
Drosophila melanogaster	NPF	Ovarian Physiology	Brain-derived NPF is required for follicle retention and apoptosis in response to stress. plos.org
Portunus trituberculatus	sNPF	Ovarian Development	sNPF signaling promotes vitellogenesis during ovarian maturation. frontiersin.org
Macrobrachium rosenbergii	NPF	Testicular Development	NPF is implicated in the regulation of testicular development and germ cell proliferation. researchgate.net
Drosophila melanogaster	NPF	Germline Stem Cells	Gut-derived NPF, stimulated by mating, promotes the proliferation of female germline stem cells. pnas.orgresearchgate.netfrontiersin.org

Modulation of Neuromuscular Activity and Locomotion

NPF and sNPF are key neuromodulators that fine-tune locomotor activity, allowing animals to adapt their movement to different behavioral and physiological states.

Fine-tuning of Locomotor Activity and Speed

NPF signaling has a demonstrated role in shaping locomotor plasticity in several invertebrate species. elifesciences.org In the migratory locust, Locusta migratoria, NPF plays a critical part in the locomotor plasticity associated with the transition between solitary and swarming (gregarious) phases. elifesciences.orgfrontiersin.org Levels of two NPFs, NPF1a and NPF2, are reduced during crowding, and these peptides have a suppressive effect on phase-related locomotor activity. elifesciences.org This effect is mediated through the nitric oxide (NO) pathway; NPF reduces the activity and production of the enzyme that synthesizes NO, leading to less active locusts. elifesciences.org This suggests that the NPF/NO pathway may be a general mechanism for regulating activity in insects. elifesciences.org

In Drosophila, both NPF and sNPF are involved in regulating locomotion. frontiersin.org The central complex of the insect brain, a key center for motor control, expresses various neuropeptides, including sNPF. researchgate.net Down-regulation of sNPF signaling in female fruit flies resulted in increased long-distance walking and movement speed. researchgate.net Conversely, other studies have shown that decreased function of NLP-12, a C. elegans neuropeptide related to NPF, results in decreased locomotion rates. nih.gov In Drosophila, sNPF also works in concert with other neuropeptides like Drosophila tachykinin (DTK) to regulate the speed of the animal and provide spatial orientation during exploration. frontiersin.org This demonstrates that neuropeptides act in complex networks to precisely control different aspects of movement.

Invertebrate Model	Neuropeptide System	Locomotor Aspect	Key Finding
Locusta migratoria	NPF1a, NPF2	Locomotor Plasticity	NPFs suppress locomotor activity during phase transition by inhibiting the nitric oxide pathway. elifesciences.orgfrontiersin.org
Drosophila melanogaster	sNPF	Locomotor Activity & Speed	Down-regulation of sNPF signaling in females increases walking distance and speed. researchgate.net
Drosophila melanogaster	sNPF, DTK	Locomotion & Speed	sNPF fine-tunes locomotion and regulates speed, while DTK provides spatial orientation. frontiersin.org
Caenorhabditis elegans	NPF/NPY-like peptides	Locomotion Rate	NPF/NPY signaling pathways are functionally conserved and influence locomotion. elifesciences.org

Phase Transition and Locomotor Plasticity

In the migratory locust, Locusta migratoria, this compound (NPF) is a key player in the neural and molecular mechanisms that underpin behavioral plasticity, particularly the transition between solitary and gregarious phases. nih.govnih.gov This transition is characterized by significant changes in locomotor activity, with gregarious locusts being more active and sociable. nih.govresearchgate.net

Research has identified two related neuropeptides, NPF1a and NPF2, that are crucial for this phase-related locomotor plasticity. nih.gov The expression levels of the genes encoding these peptides are reduced during crowding, which promotes the gregarious phase. Conversely, the transcript levels of their receptors, NPFR and NPYR, increase during isolation. nih.gov Both NPF1a and NPF2 exert a suppressive effect on the locomotor activity associated with the different phases. nih.govnih.gov

A critical downstream mediator in the NPF signaling pathway is nitric oxide synthase (NOS), which controls the synthesis of nitric oxide (NO), a stimulator of locomotor activity. nih.govnih.gov NPF1a and NPF2 work in concert to suppress NO signaling through two distinct mechanisms: NPF1a inhibits the phosphorylation of NOS, while NPF2 reduces the transcript level of the enzyme. nih.govelifesciences.org This hierarchical neurochemical mechanism, where NPF modulates NO signaling, is essential for shaping the locomotor plasticity that underlies the swarming behavior of locusts. nih.govnih.gov

Table 1: Role of NPF in Locust Phase Transition and Locomotor Activity

Molecule	Role in Phase Transition	Effect on Locomotor Activity	Mechanism of Action
NPF1a	Suppresses gregarious behavior	Inhibitory	Suppresses phosphorylation of Nitric Oxide Synthase (NOS)
NPF2	Suppresses gregarious behavior	Inhibitory	Lowers transcript level of Nitric Oxide Synthase (NOS)
Nitric Oxide (NO)	Stimulates gregarious behavior	Stimulatory	Downstream effector of the NPF pathway

Impact on Learning, Memory, and Cognitive Functions

This compound and its shorter variant, short this compound (sNPF), are critical for appetitive memory, which is the ability to learn and remember cues associated with food rewards. nih.govroyalsocietypublishing.org In the honey bee, Apis mellifera, artificially increasing sNPF levels in partially fed foragers, which normally have reduced motivation to learn, significantly improves their ability to form and retrieve color memories associated with a nectar reward. nih.govroyalsocietypublishing.orgroyalsocietypublishing.org This suggests that sNPF is a key component of the motivational processes that drive foraging and associated cognitive functions. nih.govroyalsocietypublishing.org

In Drosophila, NPF signaling is also essential for appetitive memory. The expression of NPF in the brain can represent a state of food deprivation, a condition that promotes the formation of appetitive memories. frontiersin.org NPF signaling modulates dopaminergic neurons in the mushroom bodies, brain regions crucial for learning and memory. frontiersin.org Specifically, NPF can inhibit certain dopaminergic neurons, which in turn disinhibits the mushroom body neurons, allowing for the propagation of information related to appetitive memory. nih.gov Interestingly, the specific mushroom body neurons involved in memory formation can switch depending on the fly's hunger state, with NPF signaling being a key determinant in this circuit selection. sdbonline.org For instance, fed flies utilize one set of mushroom body neurons for memory, while starved flies use a different set, and flies lacking NPF use the "fed" memory circuit even when starved. sdbonline.org

NPF and sNPF play a significant role in modulating the processing of olfactory information, particularly in the context of food-seeking behavior. In Drosophila larvae, NPF neurons and their receptors are necessary for appetitive olfactory learning, especially when low concentrations of sugar are used as a reward. d-nb.info The artificial activation of these NPF neurons can inhibit appetitive olfactory learning by modulating the perception of the sugar reward signal during the learning process. d-nb.info

In adult Drosophila, NPF modulates the responses of specific olfactory sensory neurons (OSNs) in the antennae to food-derived odors. sdbonline.org Knocking down NPF expression reduces the response of certain OSNs to fruit-related esters, and knocking down the NPF receptor in these neurons disrupts the fly's ability to locate food. sdbonline.org Similarly, in honey bees, increasing sNPF levels in fed bees enhances their responsiveness to attractive odorants, making them behave more like starved individuals. nih.gov This modulation of olfactory sensitivity by NPF and sNPF ensures that the insect's response to food odors is appropriately tuned to its internal nutritional state. nih.govresearchgate.net

Context-Dependent Behavioral Modulation

The functional role of this compound (NPF) signaling is not static; rather, it is highly dependent on the organism's internal state and external environmental cues. oup.com This context-dependent modulation allows an animal to adapt its behavior to prevailing conditions, such as nutritional status. sdbonline.org The specific behavioral output can vary depending on which subpopulation of neurons is activated. royalsocietypublishing.org

In Drosophila melanogaster, the influence of NPF on feeding behavior is a clear example of this principle. NPF signaling actively promotes the consumption of noxious or lower-quality food sources, but specifically when the flies are in a starved state. nih.gov This NPF-driven response to aversive food is suppressed in satiated flies, a process mediated by the insulin signaling pathway which inhibits NPF's effects. sdbonline.orgnih.gov Therefore, NPF signaling integrates both the attractiveness of a food source and the internal hunger state of the animal to generate an appropriate feeding response. nih.gov This system effectively strengthens the reward value of food to overcome the avoidance of unpleasant stimuli when the animal is deprived. sdbonline.org The modulation extends to sensory perception, where NPF can regulate the responses of specific olfactory sensory neurons to food-derived odors based on the fly's nutritional needs. sdbonline.org

In the nematode Caenorhabditis elegans, a conserved NPY/NPF-like signaling system is implicated in regulating foraging behavior that is conditioned by the presence of food. sdbonline.org Natural variants of the nematode exhibit either solitary or social foraging behaviors, demonstrating a context-dependent behavioral choice influenced by this neuropeptidergic system. sdbonline.org

Role in Stress Responses and Behavioral Plasticity

The this compound system, and its mammalian homolog Neuropeptide Y (NPY), are centrally involved in mediating responses to stress and enabling behavioral adaptation. nih.gov This includes adjusting behaviors in response to noxious stimuli, social conditions, and chemical exposure.

Adaptation to Noxious Stimuli

This compound signaling plays a crucial role in modulating an organism's response to noxious, or potentially harmful, stimuli, often in a manner dependent on the animal's feeding state. The system can suppress aversion to unpleasant stimuli, a critical adaptation for survival when facing nutrient scarcity. sdbonline.org

In Drosophila larvae, the NPF/NPFR1 system is upregulated during periods of deprivation. sdbonline.org This increase in signaling enhances the tolerance for noxious food sources that would normally be rejected, allowing the animal to consume them. sdbonline.orgnih.gov This suggests that NPF may exert an inhibitory effect on the sensory circuits that process aversive stimuli. sdbonline.org

Studies in C. elegans provide further evidence for this role. During starvation, nematodes show decreased sensitivity and increased adaptation to noxious chemical repellents, such as copper, allowing them to expand their food-searching area. oxfordre.comjneurosci.org This adaptation is controlled by two receptors from the NPF/Y family, NPR-1 and NPR-2. oxfordre.comjneurosci.org These receptors act within the ASH nociceptor (a sensory neuron that detects noxious stimuli) to inhibit avoidance behaviors by increasing sensory adaptation when food availability is low. jneurosci.org Animals with mutations in the npr-1 or npr-2 genes show defective adaptation to these noxious stimuli in the absence of food. jneurosci.org

Table 1: NPF System's Role in Adaptation to Noxious Stimuli

Invertebrate Model	NPF System Component	Experimental Observation	Behavioral Outcome	Source(s)
Drosophila melanogaster	NPF/NPFR1 Signaling	Upregulated during food deprivation.	Increased tolerance and consumption of noxious food.	sdbonline.orgnih.gov
Caenorhabditis elegans	NPR-1 and NPR-2 Receptors	Active during starvation.	Increased sensory adaptation to chemical repellents; inhibition of avoidance behavior.	oxfordre.comjneurosci.org
Caenorhabditis elegans	npr-1 or npr-2 mutants	Gene function lost.	Defective adaptation to noxious stimuli when off food.	jneurosci.org

Social Aggregation and Interaction

The NPF signaling pathway is a significant modulator of social behaviors, including aggregation and aggression, across different invertebrate species. In Drosophila, reduced signaling through the NPF receptor (npfr) is associated with an increase in social aggregation. royalsocietypublishing.org A similar link is observed in C. elegans, where the NPF/Y-like receptor NPR-1 is a key suppressor of food-dependent aggregation behavior. nih.gov Natural variations in the npr-1 gene determine whether worms forage solitarily or aggregate in groups on a food source. sdbonline.orgnih.gov

NPF also influences aggressive interactions. In Drosophila males, decreased NPF levels have been linked to an increase in male-male aggression. royalsocietypublishing.org More specifically, NPF appears to decrease the frequency of high-intensity aggression. plos.org This function contrasts with other neuropeptides like Tachykinin, the activation of which elicits high-intensity aggressive behavior in male flies. plos.org This suggests a complex interplay of neuropeptidergic systems in modulating the intensity of social conflict. plos.org

Table 2: NPF System's Role in Social Behavior

Invertebrate Model	NPF System Component/State	Behavioral Outcome	Source(s)
Drosophila melanogaster	Decreased NPFR signaling	Increased social aggregation.	royalsocietypublishing.org
Drosophila melanogaster	Decreased NPF	Increased male-male aggression.	royalsocietypublishing.org
Drosophila melanogaster	NPF signaling	Decreases the frequency of high-intensity aggression.	plos.org
Caenorhabditis elegans	Decreased NPFR (npr-1) signaling	Increased food-dependent social aggregation.	royalsocietypublishing.orgnih.gov
Nicrophorus vespilloides	Decreased NPFR expression	Associated with the parental care phase, potentially to defend resources from conspecifics.	royalsocietypublishing.org

Behavioral Responses to Ethanol (B145695) Exposure

The NPF system is a key neural pathway that mediates behavioral sensitivity to ethanol. researchgate.net Research in Drosophila melanogaster has identified a signaling system comprising NPF-expressing neurons and their receptor, NPFR1, that acutely modulates sensitivity to ethanol sedation. nih.govpnas.org

Flies with deficient NPF or NPFR1 signaling exhibit decreased sensitivity to the sedative effects of ethanol, meaning they are more resistant to becoming immobile when exposed to ethanol vapor. researchgate.netnih.govpnas.org Conversely, overexpressing NPF leads to the opposite phenotype of increased sensitivity to ethanol sedation. nih.govpnas.org This modulation is specific to alcohol, as the NPF/NPFR1 system does not affect sedation caused by other agents like diethyl ether. nih.govpnas.org

The level of NPF signaling also correlates with ethanol consumption behaviors. Reduced NPF expression has been linked to increased ethanol consumption and preference in flies. mdpi.com For instance, sexually deprived male flies show a decrease in NPF expression that occurs alongside an increase in their consumption of ethanol-containing food. researchgate.net Furthermore, there is evidence for the transgenerational inheritance of ethanol preference in Drosophila, a phenomenon linked to the maternal repression of the NPF gene. sdbonline.org

Table 3: NPF System's Role in Ethanol Response in Drosophila melanogaster

NPF System Manipulation	Behavioral Effect on Ethanol Response	Source(s)
Deficient NPF/NPFR1 signaling	Decreased sensitivity (resistance) to ethanol sedation.	researchgate.netnih.govpnas.org
Overexpression of NPF	Increased sensitivity to ethanol sedation.	nih.govpnas.orgmdpi.com
Reduced NPF expression	Increased ethanol consumption and preference.	mdpi.com
Decreased NPF expression (in sexually deprived males)	Increased ethanol consumption.	researchgate.net
Maternal repression of NPF locus	Transgenerational inheritance of ethanol food preference.	sdbonline.org

Comparative and Evolutionary Biology of Neuropeptide F Systems

Phylogenetic Relationships and Orthology

The evolutionary history of NPF is deeply intertwined with that of the vertebrate Neuropeptide Y (NPY) family, as well as the related Prolactin-releasing peptide (PrRP) and short Neuropeptide F (sNPF) systems.

Phylogenetic analyses indicate that the NPY/NPF and the PrRP/sNPF signaling systems are paralogous, having arisen from a gene duplication event in the common ancestor of all bilaterian animals. elifesciences.orgresearchgate.netnih.gov This ancestral duplication gave rise to two distinct neuropeptide lineages that have since evolved in parallel. The NPY/NPF-type signaling system is widely distributed across most animal phyla, though it appears to have been lost in echinoderms and urochordates. researchgate.netnih.gov

Vertebrates possess a family of related peptides including Neuropeptide Y (NPY), Peptide YY (PYY), and Pancreatic Polypeptide (PP), which arose from gene duplications within the vertebrate lineage. elifesciences.orgnih.gov The protostomian ortholog of this family is this compound (NPF), so named because its C-terminus ends in a phenylalanine (F) residue rather than the tyrosine (Y) found in vertebrate NPY. elifesciences.orgnih.govfrontiersin.org

The second lineage, PrRP/sNPF, also shows a distinct evolutionary trajectory. In vertebrates, this system is represented by the Prolactin-releasing peptide (PrRP). elifesciences.orgnih.gov In protostome invertebrates, the orthologous system is known as short this compound (sNPF). elifesciences.orgresearchgate.net The sNPF system was once thought to be specific to protostomes, but it is now understood to be orthologous to the vertebrate PrRP system. researchgate.netnih.govfrontiersin.org The discovery of a PrRP-type signaling system in echinoderms, which lack the NPY/NPF system, provided a key "missing link" confirming that PrRP and sNPF are indeed orthologs. elifesciences.orgresearchgate.net

NPF and its related peptides share conserved structural features that are critical for their function. "Long" NPFs, the orthologs of vertebrate NPY, are typically 36 to 40 amino acids in length. elifesciences.org A defining characteristic is a highly conserved C-terminal motif, commonly RxRFamide (where 'x' is a variable amino acid). frontiersin.orgfrontiersin.orgnih.gov For instance, many invertebrate NPFs, including those in mollusks and platyhelminths, feature a C-terminal RPRFamide sequence. elifesciences.orgnih.goviastate.edu Additionally, tyrosine residues at positions 10 and 17 (relative to the C-terminus) are conserved in nearly all NPF and NPY family peptides. iastate.edu In contrast, sNPFs are much shorter, typically 4 to 12 amino acids long, and are characterized by a different C-terminal motif, such as M/T/L/FRFamide. frontiersin.orgfrontiersin.orgfrontiersin.org

The receptors for these peptides are G-protein coupled receptors (GPCRs) that also exhibit significant evolutionary conservation. plos.org NPF receptors (NPFRs) are orthologous to vertebrate NPY receptors. researchgate.net The first invertebrate NPFRs cloned, from the snail Lymnaea stagnalis and the fruit fly Drosophila melanogaster, showed the highest homology to the mammalian NPYR2 subtype. frontiersin.org The Drosophila NPF receptor shares 32-34% identity and 62-66% similarity with the human NPY2 receptor. researchgate.net These receptors typically signal through Gi/o proteins to inhibit adenylyl cyclase activity. frontiersin.org sNPF receptors, while also GPCRs, form a distinct phylogenetic cluster, confirming that the two systems (NPF and sNPF) and their respective receptors co-evolved separately after the initial gene duplication. researchgate.netnih.gov

NPY/NPF/PrRP/sNPF Family Evolution

Divergence and Conservation Across Invertebrate Phyla

The NPF signaling system is widespread among invertebrates, where it has been adapted to regulate a diverse array of physiological processes.

In arthropods, both NPF and sNPF signaling systems are prominently involved in regulating physiology and behavior.

Insects: The fruit fly, Drosophila melanogaster, serves as a primary model for insect NPF systems. Its NPF is an ortholog of vertebrate NPY and is involved in coordinating feeding behavior, metabolism, growth, and stress responses. frontiersin.orgsdbonline.orgsdbonline.orgmdpi.com The Drosophila NPF receptor (NPFR1) is related to vertebrate NPY receptors and is expressed in the brain and gut. pnas.orgwikigenes.org The sNPF system is also crucial in insects, regulating food intake, body size, and growth by modulating insulin-like peptide expression. frontiersin.orgsdbonline.org NPFs have been identified in numerous other insect species, including over 30 species of beetles, where they are evolutionarily well-conserved and typically feature the characteristic RxRFamide C-terminus. frontiersin.orgnih.gov

Crustaceans: NPF-like peptides have been identified in a range of crustacean species, including crabs and shrimp. frontiersin.orgnih.gov In the mud crab Scylla olivacea, NPF immunoreactivity is found throughout the central nervous system and in the intestine, suggesting a role in a "brain-gut axis" analogous to the function of NPY in vertebrates. frontiersin.org Phylogenetic analysis of crab NPFs reveals distinct isoforms, including NPF I, NPF II, and long-form NPF, which cluster separately from the sNPF found in the same species. frontiersin.org The sNPF system is also present and functional in crustaceans, where it has been implicated in the regulation of reproduction and vitellogenesis. doaj.orgfrontiersin.orgwindows.net

Table 1: Examples of this compound (NPF) and Short this compound (sNPF) in Arthropods

Phylum/Class	Species	Peptide System	Key Findings	Reference
Insecta	Drosophila melanogaster (Fruit Fly)	NPF	Ortholog of vertebrate NPY; regulates feeding, metabolism, and growth.	frontiersin.orgsdbonline.org
Insecta	Drosophila melanogaster (Fruit Fly)	sNPF	Regulates food intake and body size by modulating insulin-like peptides.	sdbonline.org
Crustacea	Scylla olivacea (Mud Crab)	NPF	Multiple isoforms (NPF I, NPF II) found in CNS and gut, suggesting a role in a brain-gut axis.	frontiersin.org
Crustacea	Portunus trituberculatus (Swimming Crab)	sNPF	Three mature sNPF peptides identified; system implicated in regulating ovarian development.	doaj.orgfrontiersin.org
Crustacea	Marsupenaeus japonicus (Kuruma Prawn)	NPF	An NPF-like peptide (KPDPSQLANMAEALKYLQELDKYYSQVSRPRFamide) was predicted from transcriptomics.	nih.gov

The nematode Caenorhabditis elegans possesses a surprisingly complex and diverse set of neuropeptide genes, including orthologs for both the NPF and sNPF systems. cambridge.orgfrontiersin.org The NPF-like peptides in C. elegans are encoded by the flp-27 precursor gene, which produces peptides with the C-terminal RxRFamide motif characteristic of the invertebrate NPF family. elifesciences.orgfrontiersin.orgresearchgate.net

A large-scale phylogenetic analysis identified the receptor NPR-11 as the closest C. elegans ortholog of the vertebrate NPY/invertebrate NPF receptor family. nih.gov The FLP-34/NPR-11 system has been shown to be required for aversive olfactory learning, a function reminiscent of NPY signaling in mammals. nih.gov The sNPF signaling system is also highly expanded in nematodes. frontiersin.org Several receptors, including NPR-1, NPR-4, and NPR-5, are considered candidate sNPF receptors and are involved in modulating behaviors such as food-dependent aggregation. frontiersin.org

Table 2: this compound and Related Systems in C. elegans

Gene Family	Example Gene/Peptide	Receptor(s)	Associated Function	Reference
NPF-like	flp-27	NPR-11	Modulates local search behavior and aversive olfactory learning.	nih.govnih.gov
sNPF-like	flp-18	NPR-1, NPR-4, NPR-5	Suppresses food-dependent aggregation behavior.	frontiersin.org
sNPF-like	flp-21	NPR-1	Recognized by the NPR-1 receptor, involved in social behavior.	frontiersin.org

The presence of NPF-like peptides was demonstrated in several mollusk species shortly after the initial discovery of NPF. nih.govfrontiersin.org NPF orthologs were identified in the sea slug Aplysia californica and the cephalopod Loligo vulgaris, both of which display the C-terminal RPRFamide motif that is typical for invertebrate NPFs. nih.govfrontiersin.org The first invertebrate NPF receptor was cloned from the pond snail Lymnaea stagnalis; this receptor is broadly expressed in the central nervous system and is functionally activated by the snail's endogenous NPF. frontiersin.org In the Pacific oyster, Crassostrea gigas, a receptor was identified that is homologous to other molluscan and vertebrate NPY/NPF receptors. biologists.com While the NPF system is conserved, mollusks also utilize other RFamide peptides, such as LFRFamides, which appear to functionally interact with the sNPF receptor system in this phylum. plos.orgifremer.fr

Echinoderms (Asterias rubens)

Recent and detailed analyses of echinoderm genomes and transcriptomes have led to a significant re-evaluation of the presence of the Neuropeptide Y (NPY)/Neuropeptide F (NPF) signaling system in this phylum. Contrary to earlier assumptions, current scientific consensus indicates that the canonical NPY/NPF-type signaling pathway has been lost in echinoderms. elifesciences.orgelifesciences.org Instead, echinoderms possess a related, paralogous system.

Initial studies had identified peptides with some sequence similarity to NPY/NPF. royalsocietypublishing.org However, more comprehensive phylogenetic and genomic analyses, including examination of gene structures and receptor orthology, have demonstrated that these are not true orthologs of NPY/NPF. elifesciences.org These echinoderm neuropeptides are now recognized as orthologs of the vertebrate prolactin-releasing peptide (PrRP) and the protostome short this compound (sNPF) systems. elifesciences.orgelifesciences.org

In the starfish Asterias rubens, researchers have identified a PrRP-type neuropeptide and its corresponding receptor. The receptor in A. rubens clusters with the sNPF/PrRP-type receptor family, not the NPY/NPF receptor family. elifesciences.orgelifesciences.org Experimental studies have confirmed this relationship by demonstrating that a specific PrRP-type peptide is a potent ligand for this receptor in A. rubens. elifesciences.org

This discovery is crucial as it reshapes our understanding of neuropeptide evolution in deuterostomes. It highlights that echinoderms have followed a distinct evolutionary path, losing one of two ancient paralogous signaling systems (NPY/NPF) while retaining the other (PrRP/sNPF). elifesciences.org While the NPF system is absent, A. rubens possesses a diverse array of other neuropeptide systems, such as those for SALMFamides, NGFFYamide, and pedal peptides, which regulate processes like feeding, locomotion, and reproduction. frontiersin.orgnih.govbiologists.comnih.gov

Table 1: Re-classification of the NPY/NPF-Related Signaling System in Echinoderms

Feature	Previous Hypothesis	Current Understanding elifesciences.orgelifesciences.org
Neuropeptide Ligand	NPY/NPF-like peptide	Prolactin-releasing peptide (PrRP)-like peptide (Ortholog of vertebrate PrRP and protostome sNPF)
Receptor Type	NPY/NPF-type receptor	sNPF/PrRP-type receptor
Evolutionary Status	Presence of NPY/NPF signaling	Loss of NPY/NPF signaling system; retention of the paralogous PrRP/sNPF system
Example Peptide in A. rubens	Not applicable	pQDRSKAMQAERTGQLRRLNPRF-NH2

Evolutionary Implications for Neuropeptide Signaling Plasticity

The evolution of neuropeptide signaling is characterized by remarkable plasticity, driven by processes such as gene duplication, gene loss, and functional divergence. nih.govnih.gov The history of the NPY/NPF and PrRP/sNPF signaling families serves as a powerful illustration of this evolutionary adaptability.

Neuropeptide signaling systems are ancient, with the origins of at least 30 distinct systems traced back to the common ancestor of all bilaterian animals, which existed over 550 million years ago. nih.govnih.govoup.com The diversification of these systems was significantly propelled by gene and genome duplications. nih.gov These events create paralogous genes, which can then evolve in different directions, either by taking on entirely new functions (neofunctionalization) or by dividing the ancestral functions between them (subfunctionalization). nih.govresearchgate.net

The NPY/NPF and PrRP/sNPF signaling pathways are believed to have arisen from a gene duplication event in the bilaterian common ancestor, resulting in two paralogous systems. elifesciences.org The subsequent evolutionary trajectories of these systems varied across different animal lineages, demonstrating significant plasticity:

Vertebrates retained both paralogous systems, which evolved into the NPY-type and PrRP-type signaling pathways. elifesciences.org

Protostomes , such as insects, also retained both systems, which are known as the this compound (NPF) and short this compound (sNPF) pathways, respectively. elifesciences.orgsdbonline.org

Echinoderms , as deuterostome invertebrates, exhibit a lineage-specific loss. They lost the NPY/NPF signaling system but retained the orthologous PrRP/sNPF system. elifesciences.orgelifesciences.org

This differential retention and loss of paralogous systems underscore the plasticity of neuromodulatory circuits. The functions originally governed by an ancestral peptide may be partitioned, altered, or compensated for by related systems over evolutionary time. The loss of the NPY/NPF pathway in echinoderms suggests that its functions were either rendered obsolete in that lineage or were subsumed by other signaling molecules, potentially including the retained PrRP/sNPF system. This highlights how animal nervous systems can be remodeled through the loss of entire signaling pathways, adapting to new physiological needs and life strategies. elifesciences.org This evolutionary plasticity is further facilitated by the coevolution of neuropeptides and their G-protein-coupled receptors (GPCRs), which ensures that changes in the ligand are matched by corresponding adaptations in the receptor to maintain signaling integrity. pnas.org

Table 2: Evolutionary Distribution of NPY/NPF and PrRP/sNPF Paralogous Systems elifesciences.org

Animal Group	NPY/NPF System	PrRP/sNPF System	Evolutionary Outcome
Vertebrates (e.g., Humans)	Present (NPY)	Present (PrRP)	Retention of both paralogs
Protostomes (e.g., Insects)	Present (NPF)	Present (sNPF)	Retention of both paralogs
Echinoderms (e.g., A. rubens)	Absent (Lost)	Present (PrRP-like)	Lineage-specific loss of one paralog

Research Methodologies and Experimental Approaches

Genetic Manipulation Techniques

Genetic manipulation techniques are crucial for elucidating the in vivo functions of Neuropeptide F (NPF) and its related signaling pathways. These methods allow researchers to either reduce or increase the expression of the npf gene or its receptor, enabling the study of the resulting physiological and behavioral phenotypes.

RNA interference (RNAi) is a widely used technique to suppress gene expression by introducing double-stranded RNA (dsRNA) that corresponds to a specific gene, leading to the degradation of its messenger RNA (mRNA). This "knockdown" approach has been instrumental in studying the loss-of-function effects of NPF and its receptor (NPFR).

The effectiveness of RNAi is often quantified by measuring the reduction in target gene expression. In A. pisum, a significant reduction in NPF expression of approximately 50% was observed two days after dsRNA injection. nih.gov In Ostrinia furnacalis larvae, dsRNA treatment led to a 58% decrease in npf gene expression and a 30% reduction in NPF protein levels. mdpi.com

Table 1: Examples of RNAi Studies on this compound and its Receptor

Organism	Target Gene	Observed Phenotype	Reference
Drosophila melanogaster	sNPF precursor	Impaired appetitive olfactory memory	jneurosci.org
Acyrthosiphon pisum	NPF	Reduced food intake, decreased reproduction	frontiersin.orgnih.gov
Dendroctonus armandi	sNPF and sNPFR	Reduced food intake, weight loss, increased mortality	mdpi.comnih.gov
Schistocerca gregaria	sNPF receptor	Increased food uptake	plos.orgnih.gov
Rhopalosiphum padi	sNPF and NPFR	Decreased food uptake	mdpi.com

The GAL4/UAS system in Drosophila melanogaster is a powerful binary system for targeted gene expression. researchgate.net It consists of two components: a "driver" line that expresses the yeast transcription factor GAL4 in specific tissues or cells, and a "responder" line containing a gene of interest downstream of an Upstream Activating Sequence (UAS), which is the binding site for GAL4. When these lines are crossed, the progeny express the gene of interest only in the cells where GAL4 is active. researchgate.net

This system has been extensively used to study the NPF system. For instance, researchers have used npf-gal4 driver lines to express reporter genes like Green Fluorescent Protein (GFP) to visualize NPF-producing neurons. sdbonline.orgpnas.org This allows for the precise mapping of the NPF neural circuit in the fly brain. sdbonline.orgpnas.org The GAL4/UAS system has also been employed to manipulate NPF signaling to study its role in various behaviors. For example, targeted ablation of NPF-producing cells using a UAS-diphtheria toxin transgene led to flies with decreased sensitivity to ethanol (B145695) sedation. pnas.orgnih.gov Conversely, feminization of male-specific NPF neurons using a UAS-traF construct abolished certain male courtship behaviors, highlighting the role of these specific neurons in reproduction. pnas.org

The GAL4/UAS system also facilitates the study of loss-of-function phenotypes through the expression of RNAi constructs (UAS-RNAi), allowing for tissue-specific gene knockdown. This approach was used to demonstrate that sNPF in the mushroom bodies is required for appetitive olfactory memory. jneurosci.org

Overexpressing the npf gene or its receptor provides a gain-of-function approach to complement knockdown studies. This is often achieved using the GAL4/UAS system, where a UAS-npf or UAS-npfr construct is driven by a specific GAL4 line.

In Drosophila larvae, overexpression of NPF prolongs feeding behavior and suppresses hypermobility and cooperative burrowing. sdbonline.org In adult flies, overexpressing NPF or its receptor, NPFR1, led to increased sleep, particularly during the nighttime. plos.org Furthermore, NPF overexpression resulted in increased sensitivity to ethanol sedation. pnas.orgnih.gov Studies on short this compound (sNPF) in Drosophila have shown that its overexpression leads to increased food intake and larger body size. mdpi.comsdbonline.org

These overexpression studies, in conjunction with knockdown experiments, have been crucial in establishing the role of the NPF system in regulating a wide array of behaviors and physiological processes, from feeding and growth to sleep and alcohol sensitivity. mdpi.comsdbonline.orgpnas.orgnih.govplos.orgsdbonline.org

Transgenic Systems (e.g., GAL4/UAS in Drosophila)

Molecular and Biochemical Assays

To complement genetic manipulation techniques, molecular and biochemical assays are essential for quantifying gene expression levels and assessing the functional properties of the NPF receptor.

Quantitative real-time reverse transcription PCR (qRT-PCR) is a sensitive method used to measure the amount of a specific mRNA in a biological sample. This technique has been widely applied to study the expression patterns of npf and npfr genes across different developmental stages, tissues, and physiological conditions.

For example, qRT-PCR analysis in the pea aphid, Acyrthosiphon pisum, revealed that NPF transcript levels were significantly upregulated in starved aphids compared to fed ones, and this level returned to normal after re-feeding. frontiersin.orgnih.gov This suggests a role for NPF in responding to the nutritional state of the animal. frontiersin.orgnih.gov In the Chinese white pine beetle, Dendroctonus armandi, qRT-PCR showed that both sNPF and sNPFR expression levels were upregulated in starved beetles. mdpi.comnih.gov Similarly, in the swimming crab, Portunus trituberculatus, qRT-PCR was used to determine the relative mRNA expression levels of the sNPF receptor. frontiersin.org

The specificity of qRT-PCR is confirmed through melting curve analysis, and gene expression levels are typically normalized to a stable reference or "housekeeping" gene, such as actin or RPL7. mdpi.commdpi.com This method provides quantitative data that is crucial for correlating gene expression changes with observed phenotypes.

Table 2: qRT-PCR Applications in this compound Research

Organism	Gene(s) Analyzed	Key Finding	Reference
Acyrthosiphon pisum	NPF, NPFR	NPF expression is upregulated by starvation.	frontiersin.orgnih.gov
Dendroctonus armandi	sNPF, sNPFR	Expression of both genes is upregulated by starvation.	mdpi.comnih.gov
Portunus trituberculatus	PtsNPFR	Determined tissue-specific expression levels.	frontiersin.org
Drosophila melanogaster	npf, npfr1	Confirmed overexpression and knockdown efficiency.	plos.org

To characterize the interaction between NPF and its receptor, in vitro receptor activation assays are employed. These assays typically involve expressing the NPF receptor in heterologous systems, such as cultured mammalian cell lines (e.g., Chinese Hamster Ovary (CHO) cells or Human Embryonic Kidney (HEK293) cells) or Xenopus oocytes. frontiersin.orgnih.gov These cells are then challenged with synthetic NPF peptides, and the receptor's response is measured.

One common method is a calcium mobilization assay, where receptor activation leads to an increase in intracellular calcium levels, which can be detected using a fluorescent indicator. biologists.com Another approach is to measure changes in intracellular cyclic AMP (cAMP) levels, as many G protein-coupled receptors (GPCRs), including NPFR, signal through this second messenger pathway. plos.orgnih.gov

These assays allow for the determination of key pharmacological parameters, such as the half-maximal effective concentration (EC50), which is the concentration of a ligand that induces a response halfway between the baseline and maximum. In the desert locust, Schistocerca gregaria, cell-based functional analysis showed that the sNPF receptor was activated by sNPF isoforms with EC50 values in the nanomolar range. plos.orgnih.gov Similarly, in the swimming crab, the sNPF receptor expressed in HEK293T cells was activated by sNPF peptides with EC50 values ranging from 0.8 to 40.2 nM. frontiersin.org

Radioligand binding assays, using a radioactively labeled NPF analog, can also be used to directly measure the binding affinity of the peptide to its receptor. nih.gov These in vitro assays are crucial for confirming that a putative receptor is indeed the functional receptor for NPF and for understanding the structure-activity relationship of different NPF analogs. frontiersin.orgnih.govnih.gov

Peptide Identification and Characterization Techniques

The foundational step in studying neuropeptide function is their identification and chemical characterization. Mass spectrometry (MS) stands as a premier technique in neuropeptidomics, the large-scale study of neuropeptides. rsc.org Unlike classical methods, MS can analyze complex biological samples to provide detailed information on peptide sequences, their relative abundance, and any post-translational modifications. rsc.org

Techniques like matrix-assisted laser desorption/ionization mass spectrometry imaging (MALDI-MSI) have been instrumental in visualizing the spatial distribution of neuropeptides within tissues. acs.org For instance, in the mud crab Scylla olivacea, MALDI-MSI was used to map the distribution of NPF. frontiersin.org In the mollusk Crassostrea gigas, mass spectrometry confirmed the widespread distribution of LFRFamide mature peptides, which are related to sNPF. biologists.comifremer.fr

High-performance liquid chromatography (HPLC) is often coupled with mass spectrometry (LC-MS/MS) to separate and identify neuropeptides from tissue extracts. frontiersin.orgcambridge.org This combination allows for the purification and sequencing of novel peptides. The first complete sequencing of NPF from the flatworm Moniezia expansa was achieved using a combination of HPLC and plasma desorption mass spectrometry. cambridge.org In the bivalve Patinopecten yessoensis, LC-MS/MS confirmed peptides from 31 neuropeptide precursors. frontiersin.org

Bioinformatics tools are crucial for predicting neuropeptide precursors from transcriptome and genome sequences. These predictions are then often validated using mass spectrometry. frontiersin.orgfrontiersin.orgnih.gov

Neuroanatomical and Imaging Studies

Immunostaining and Confocal Microscopy for Peptide Localization

To understand where this compound acts within the nervous system, researchers use immunostaining techniques. This involves using antibodies that specifically bind to NPF, which are then visualized using fluorescent tags under a confocal microscope. frontiersin.orgnih.gov This method provides high-resolution images of NPF-containing neurons and their projections.

In the cestode Moniezia expansa, immunocytochemistry combined with confocal scanning laser microscopy revealed NPF immunoreactivity throughout the central and peripheral nervous systems. nih.gov Similarly, in the mud crab Scylla olivacea, whole-mount immunofluorescence and immunohistochemistry were used to map the distribution of NPF-immunoreactivity in the central nervous system and the gastrointestinal tract. frontiersin.org These studies have shown that NPF is often localized in key areas of the brain and nervous system involved in processing sensory information and controlling behavior. frontiersin.orgnih.gov In Drosophila melanogaster, antibodies against NPF have been used to characterize the NPF neural system, which consists of a small number of neurons in the brain and subesophageal ganglia. sdbonline.org

Double-labeling experiments, where tissues are stained for both NPF and another molecule of interest, can reveal co-localization and potential interactions between different signaling systems. nih.govbiologists.com

Neuronal Circuit Tracing and Mapping

Identifying the specific neural circuits through which this compound exerts its effects is a key area of research. Neuronal tracing techniques allow scientists to map the connections between NPF-producing neurons and their downstream targets. jneurosci.orgnih.gov

Modern approaches often utilize genetic tools to express fluorescent proteins in specific neuronal populations, enabling the visualization of their axonal projections. jneurosci.org For instance, in Drosophila, researchers have used genetic techniques to manipulate NPF expression in specific neurons of the central complex, a brain region involved in locomotor control. researchgate.netbiologists.comnih.gov By combining these genetic manipulations with behavioral assays, they can link specific NPF circuits to particular behaviors.

Advanced techniques like trans-synaptic tracing with tools like trans-Tango can identify neurons that are post-synaptic to the neurons of interest, providing a more detailed map of the circuit. elifesciences.org Furthermore, the availability of complete electron microscopy volumes of the Drosophila brain allows for the reconstruction of neural circuits at the synaptic level. elifesciences.org

Behavioral Phenotyping Paradigms

Feeding Behavior Assays (e.g., Electrical Penetration Graphs)

This compound is strongly implicated in the regulation of feeding behavior. frontiersin.orgnih.govmdpi.comnih.gov To study this, researchers employ a variety of feeding assays. A particularly powerful technique for studying insect feeding on plants is the Electrical Penetration Graph (EPG). frontiersin.orgnih.gov EPG records the distinct electrical waveforms produced as an insect's stylet penetrates plant tissues, allowing for the detailed analysis of different feeding phases, such as probing and phloem ingestion. frontiersin.orgnih.gov

In the pea aphid, Acyrthosiphon pisum, EPG studies have shown that knockdown of NPF expression leads to a significant decrease in probing time and the total duration of phloem activity, indicating a reduced appetite. frontiersin.orgnih.gov Similarly, silencing of the short this compound (sNPF) system in pea aphids also resulted in decreased probing and phloem feeding duration. mdpi.comnih.gov

Other feeding assays involve measuring food intake directly, for example, by quantifying the consumption of a liquid diet. In Drosophila, the Capillary Feeder (CAFE) assay is a common method to measure food consumption. nih.gov

Locomotor Activity Monitoring

This compound also plays a role in modulating locomotor activity. researchgate.netbiologists.comnih.govnih.govelifesciences.org To quantify this, researchers use various automated systems to monitor the movement of animals. In Drosophila, video tracking systems are frequently used to record and analyze the walking activity of individual flies in an arena. researchgate.netbiologists.comnih.gov Parameters such as distance traveled, walking speed, and time spent in different zones of the arena can be measured. biologists.com

Studies in Drosophila have shown that both NPF and sNPF are involved in the fine-tuning of locomotor activity. researchgate.netbiologists.comnih.gov For example, depletion of sNPF in certain neurons of the central complex led to an increase in the distance walked by the flies. biologists.com In migratory locusts, NPF has been shown to have a suppressive effect on phase-related locomotor activity. elifesciences.org

The Drosophila Activity Monitoring (DAM) System is another widely used tool that measures locomotor activity by detecting interruptions of an infrared beam as a fly moves within a small tube. nih.gov This system is particularly useful for studying circadian rhythms and sleep-wake behavior. nih.gov

Learning and Memory Paradigms (e.g., olfactory conditioning, visual memory assays)

This compound (NPF) plays a significant role in modulating learning and memory, particularly in the context of appetitive conditioning. Studies using Drosophila melanogaster have provided substantial insights into the mechanisms by which NPF influences these cognitive processes.

In Drosophila larvae, NPF and its receptor are necessary for appetitive olfactory learning, especially when low concentrations of sugar are used as a reward. d-nb.info Artificial activation of NPF neurons during the acquisition phase of olfactory conditioning has been shown to inhibit appetitive learning by modulating the sugar reward signal. d-nb.infouni-konstanz.de However, this activation does not affect the retrieval of an already established appetitive olfactory memory. d-nb.infouni-konstanz.de This suggests that NPF signaling specifically impacts the processing of the unconditioned stimulus (the sugar reward) during the learning process itself. d-nb.info The modulatory effect on learning is a result of the combined action of three distinct NPF-expressing cell types. d-nb.info

In adult Drosophila, NPF signaling is also involved in appetitive olfactory learning. It can modulate the retrieval of an appetitive olfactory memory depending on the fly's hunger state. d-nb.info For instance, starvation triggers the release of NPF, which in turn inhibits the activity of certain dopaminergic neurons (PPL1-γ1pedc DANs). mdpi.com This disinhibition allows the conditioned odor to more effectively activate specific mushroom body output neurons (MBONs), promoting approach behavior towards the rewarded odor. mdpi.com Activation of NPF neurons has been demonstrated to enhance the preference for odors associated with sucrose. mdpi.com Conversely, knocking down NPF receptors in dopaminergic neurons that signal punishment diminishes the preference for sucrose-associated odors. mdpi.com

Furthermore, the precursor gene for short this compound (sNPF), another member of the NPF family, is required in the Kenyon cells of the mushroom bodies for sugar-rewarded olfactory memory. jneurosci.orgnih.gov Activating these Kenyon cells leads to a decrease in sNPF immunoreactivity, suggesting an activity-dependent release of sNPF. jneurosci.org Knocking down the sNPF precursor in these cells impairs appetitive olfactory memory without affecting the fly's basic response to sugar or odors. jneurosci.orgnih.gov

While much of the research has focused on olfactory learning, the role of NPF and related peptides in visual memory is also being explored. In the desert locust, Schistocerca gregaria, where foraging is more visually oriented, a feeding-dependent regulation of sNPF transcript levels in the optic lobes suggests a potential role in visual associative memory. nih.govgenscript.com Similarly, in honey bees, artificially increasing sNPF levels can promote the formation of appetitive visual memories, particularly for less conspicuous colors that are normally harder to learn. royalsocietypublishing.orgresearchgate.net

Social Interaction and Aggression Assays

This compound (NPF) is a key neuromodulator in the regulation of social behaviors, including aggression. In Drosophila melanogaster, NPF and serotonin (B10506) have opposing effects on aggression; while increased serotonin enhances aggression, the NPF system appears to act as a brake on aggressive behavior. ucsd.edu

Genetic silencing of the NPF circuit in male flies leads to a significant increase in fighting frequency. ucsd.edu This effect is particularly linked to a small, male-specific cluster of NPF-expressing neurons in the brain. ucsd.edu Feminizing this specific neural circuit, which eliminates NPF expression in these male-specific cells, also results in higher levels of aggression. ucsd.edu This suggests that the presence of NPF in these specific neurons normally functions to inhibit or suppress aggressive output. ucsd.edu Since females exhibit lower levels of aggression and lack NPF expression in these particular neurons, it indicates that the reduction of NPF alone is not sufficient to induce aggression, but rather it modulates a pre-existing aggression circuit. ucsd.edu

The role of NPF in aggression is also linked to social context and internal states. For example, social isolation has been shown to increase aggression in flies, and this behavioral change is correlated with a downregulation of the gene encoding Drosulfakinin (Dsk), the fly homolog of cholecystokinin (B1591339) (CCK). biologists.com While not directly NPF, this highlights the complex interplay of different neuropeptides in modulating aggression. Interestingly, both genetic activation and silencing of Dsk neurons were found to increase aggression in socially isolated flies, suggesting a U-shaped or hormetic response curve, a phenomenon also observed for NPF and dopamine (B1211576) in the context of aggression. biologists.com

NPF's influence extends to other social behaviors beyond aggression. In Drosophila larvae, NPF signaling is developmentally regulated to switch between foraging and food aversion behaviors. sdbonline.org Loss of NPF signaling in young larvae leads to a premature display of behaviors typical of older larvae, such as hypermobility and cooperative social interaction (clumping and burrowing). sdbonline.org Conversely, overexpressing NPF in older larvae suppresses these social behaviors and prolongs feeding. sdbonline.org This suggests that NPF plays a crucial role in the central control of cooperative social behaviors related to feeding. sdbonline.org

Furthermore, research into the transcriptome of neurons expressing the NPF receptor (NPFR) reveals a unique molecular signature enriched with genes known to regulate behavioral processes, including social interactions. frontiersin.org Specific manipulation of the proteome in these NPFR neurons, for instance by knocking out the ubiquitin-conjugating enzyme Ubc7, leads to increased male-male social interactions, such as chasing and singing, and reduced social clustering. frontiersin.org This indicates that the integrity of the NPF signaling pathway is essential for regulating the intensity of social and sexual behaviors. frontiersin.org

Alcohol Sensitivity Assays

The this compound (NPF) signaling system is a significant physiological regulator of acute alcohol sensitivity in Drosophila melanogaster. nih.govpnas.orgnih.gov Research has consistently shown that the levels of NPF signaling directly correlate with an individual's response to ethanol.

Flies with deficient NPF signaling, either through mutations in the npf gene or its receptor, npfr1, exhibit decreased sensitivity to the sedative effects of ethanol. nih.govresearchgate.netfrontiersin.org This means they are more resistant to becoming sedated when exposed to ethanol vapor. researchgate.net This resistance can be induced rapidly in adult flies by functionally disrupting NPF or NPFR1 neurons, indicating an acute modulatory role rather than a developmental one. nih.govnih.gov

Conversely, overexpressing NPF leads to hypersensitivity to alcohol. nih.govresearchgate.netmdpi.com Flies engineered to overexpress NPF in its native neurons become sedated much more quickly than control flies, even at lower concentrations of ethanol. nih.gov This demonstrates that the NPF neural system is a key mediator of the sedative effects of alcohol. nih.gov The effect is specific to alcohol, as the NPF/NPFR1 system mediates sedation by ethanol but not by other sedatives like diethyl ether, suggesting a specialized response pathway. pnas.orgnih.gov

The influence of NPF on alcohol sensitivity is not due to differences in ethanol absorption or metabolism. Studies have shown that both flies with deficient NPF signaling and those overexpressing NPF have comparable levels of ethanol in their bodies after exposure, indicating that the altered sensitivity is a central nervous system effect. nih.gov

Furthermore, NPF signaling interacts with other behaviors related to alcohol. For instance, sexual deprivation in male flies leads to a decrease in NPF expression, which is correlated with an increase in ethanol consumption. researchgate.netfrontiersin.org Activating NPF-expressing neurons in this context can reduce the rewarding properties of ethanol. frontiersin.org This connection highlights the broader role of NPF in modulating reward pathways that are co-opted by drugs of abuse like alcohol. frontiersin.org

The following table summarizes the key findings from alcohol sensitivity assays involving this compound:

Experimental Manipulation	Observed Phenotype	Reference
Deficient NPF/NPFR1 signaling (loss-of-function mutants)	Decreased sensitivity (increased resistance) to ethanol sedation	nih.govresearchgate.netfrontiersin.org
Overexpression of NPF	Increased sensitivity (hypersensitivity) to ethanol sedation	nih.govresearchgate.netmdpi.com
Controlled functional disruption of NPF/NPFR1 neurons in adults	Rapidly confers resistance to ethanol sedation	nih.govnih.gov
Sexual deprivation in males (leading to decreased NPF)	Increased ethanol consumption	researchgate.netfrontiersin.org
Activation of NPF neurons	Reduces ethanol reward	frontiersin.org

Bioinformatic and Computational Approaches

Sequence Homology and Phylogenetic Analysis

Phylogenetic trees constructed from NPF and NPF receptor (NPFR) sequences consistently show that these proteins cluster within their respective invertebrate phyla and show distinct evolutionary paths from their vertebrate NPY counterparts. frontiersin.org For example, analysis of the NPF and NPFR genes from the Chinese white pine beetle, Dendroctonus armandi, reveals the highest sequence similarity with those of another beetle, Dendroctonus ponderosa, and they cluster together in the Coleoptera group. frontiersin.orgmdpi.com

The gene structure encoding NPF precursors can be variable across species. nih.gov While most species have a single npf gene, some, like certain insects, possess two homologous genes, often designated NPF1 and NPF2. frontiersin.org In some cases, alternative splicing can generate different NPF isoforms from a single gene. frontiersin.org

Short this compound (sNPF) represents another related peptide family. While also involved in feeding regulation, phylogenetic analysis of sNPF receptors (sNPFR) indicates they are more closely related to vertebrate prolactin-releasing peptide receptors (PrPRs) than to NPY receptors, suggesting a distinct evolutionary lineage. nih.gov The phylogenetic relationship between NPF and sNPF systems highlights the complexity and diversification of peptidergic signaling networks.

The table below shows the sequence identity of NPF and NPFR from Dendroctonus armandi with those from other insect species, illustrating the conservation within the Coleoptera order.

Identity of NPF and NPFR genes from D. armandi with other insect species

Gene	Species	Identity (%)	Reference
DaNPF	Dendroctonus ponderosa	98.6	frontiersin.org
Tribolium castaneum	73.0	frontiersin.org
Apis mellifera	59.5	frontiersin.org
Drosophila melanogaster	55.4	frontiersin.org
DaNPFR1	Dendroctonus ponderosa	93.0	frontiersin.org
Tribolium castaneum	68.9	frontiersin.org
Apis mellifera	60.6	frontiersin.org
Drosophila melanogaster	59.5	frontiersin.org
DaNPFR2	Dendroctonus ponderosa	93.2	frontiersin.org
Tribolium castaneum	71.4	frontiersin.org
Apis mellifera	62.5	frontiersin.org
Drosophila melanogaster	61.2	frontiersin.org

Transcription Factor Binding Site Prediction

The regulation of this compound (NPF) and its receptor (NPFR) expression is crucial for their context-dependent roles in physiology and behavior. Computational approaches, specifically the prediction of transcription factor binding sites (TFBS), are instrumental in unraveling the complex regulatory networks that govern these genes.

Transcription factors (TFs) are proteins that bind to specific DNA sequences (TFBS) to control the rate of transcription. The prediction of these binding sites within the genomic regions of npf and npfr genes helps to identify potential regulatory TFs. These predictions are often based on algorithms that use weight matrices derived from known binding sites for a particular TF. nih.gov By scanning genomic DNA, these algorithms can predict potential binding sites, even those that are weaker and differ from the consensus sequence. nih.gov

Recent studies have hypothesized that the transcriptional control of NPR genes, more so than the neuropeptide genes themselves, is a key determinant in the context-dependent modulation of behavior. This is supported by analyses in Drosophila that reveal a complex regulatory landscape where NPR expression is tightly controlled. Bioinformatic analyses have identified numerous cis-regulatory modules (CRMs) and TFBS hotspot areas in both NP and NPR genes, suggesting intricate transcriptional regulation.

By combining TFBS prediction with tissue-specific gene expression data, such as that available from the Fly Cell Atlas, it is possible to build models that predict which TFs regulate npf and npfr in specific cell types or under particular conditions. For example, deep learning models can be applied to these large datasets to predict which neuropeptide and receptor genes are affected by specific transcription factors. This multi-faceted approach, integrating comparative genomics and TF network analysis, is essential for decoding the complexity of peptidergic modulation.

Network Analysis of Peptidergic Systems

Network analysis provides a powerful framework for understanding the structure and function of complex peptidergic systems, including the this compound (NPF) network. By integrating data from connectomics, transcriptomics, and receptor-ligand interactions, researchers can map the potential flow of information through these extrasynaptic signaling pathways. oup.combiologists.com

In organisms like C. elegans and Drosophila, where comprehensive synaptic connectomes and gene expression maps are available, it's possible to construct multi-layered network representations that include synaptic connections, monoamine signaling, and neuropeptide signaling. biologists.com These analyses reveal that a significant portion of peptidergic signaling is extrasynaptic, meaning the neuropeptide is released into the extracellular space and acts on distant receptors, rather than at a direct synapse. biologists.com

To build these peptidergic network maps, peptide-expressing cells are treated as "source nodes" and receptor-expressing cells as "target nodes." nih.gov The connections, or "edges," between them can be weighted based on the expression levels of both the proneuropeptide in the source cell and the receptor in the target cell. nih.gov This approach has been used to reveal sparsely connected networks linking specific neuronal subsets. nih.gov

In Drosophila, transcriptome analysis of neurons expressing the NPF receptor (NPFR) has shown they have a unique molecular signature, being enriched with receptors for a variety of other neuropeptides and neuromodulators. frontiersin.org This suggests that NPFR neurons act as hubs, integrating information from multiple signaling systems. Network analysis can help visualize how NPF signaling is embedded within this broader modulatory landscape.

Furthermore, integrating single-cell transcriptomics with receptor mapping can decipher putative paracrine signaling pathways. researchgate.net Such analyses have suggested that peptidergic signaling, including from NPF neurons, significantly enriches the interconnectivity within neural networks, adding a layer of complexity on top of the "wired" synaptic circuit. researchgate.net These network models provide a basis for studying how specific neuropeptides like NPF interact with and modulate defined neural circuits to control behavior. biologists.com

Future Directions and Emerging Research Avenues

Elucidation of Detailed Neural Circuit Mechanisms

A primary focus of future research will be to map with greater precision the neural circuits that are modulated by NPF. While the general NPF neuronal network has been characterized in model organisms like Drosophila melanogaster, a detailed understanding of the synaptic connections and information flow is still in its nascent stages. sdbonline.org The NPF neural system in Drosophila larvae, for instance, consists of a small number of neurons in the brain and subesophageal ganglia which undergo long-term modifications in response to chemosensory stimuli like sugar. sdbonline.org

Key research questions in this area include:

Connectivity Mapping: Identifying the specific pre- and post-synaptic partners of NPF-expressing neurons. This will help to understand how NPF signaling is integrated into broader neural networks.

Circuit Dynamics: Investigating how the activity of NPF circuits changes in response to different internal states (e.g., hunger, satiety) and external cues. Techniques like in vivo calcium imaging are crucial for this line of inquiry. sdbonline.org

Modulatory Roles: Determining precisely how NPF modulates the activity of downstream neurons. For example, NPF signaling is known to modulate dopaminergic neurons in the mushroom bodies to influence appetitive memory. sdbonline.orgfrontiersin.org Future work will need to uncover the specific ion channels and receptors involved in this modulation. nih.gov

Research has shown that NPF-expressing neurons innervate extensive areas of the brain, suggesting they can simultaneously influence distinct neural circuits to promote behaviors like food seeking. sdbonline.org One identified circuit involves the MB-MP neurons, which regulate the significance of learned food-related odors based on the organism's nutritional state. sdbonline.org Understanding these complex interactions at a circuit level is paramount.

Interplay with Other Endocrine and Neurotransmitter Systems

NPF does not act in isolation; its effects are intricately linked with other signaling pathways. A significant body of research points to a critical interplay between NPF and various endocrine and neurotransmitter systems.

Endocrine System Interactions:

A key interaction is with the insulin (B600854) signaling pathway . In Drosophila, short neuropeptide F (sNPF) activates extracellular-activated receptor kinases (ERKs) in insulin-producing cells (IPCs), which in turn modulates insulin expression. frontiersin.org This interaction is crucial for regulating growth and metabolism. frontiersin.org Furthermore, NPF produced in the gut acts as an incretin, a hormone that stimulates a decrease in blood glucose levels, by acting on insulin-producing cells in the brain. pnas.orgnih.gov This gut-brain axis involving NPF, insulin, and juvenile hormone (JH) has been shown to be a master regulator of aging in Drosophila. pnas.orgnih.gov NPF signaling also plays a role in regulating ecdysone (B1671078) production, a key developmental hormone. oup.com

Neurotransmitter System Interactions:

NPF signaling extensively interacts with several key neurotransmitter systems. There is strong evidence for a functional relationship with dopamine (B1211576) . The NPF receptor, NPFR1, is co-localized with a majority of dopaminergic neurons in the central nervous system of Drosophila larvae, indicating a significant interplay. frontiersin.org NPF can either stimulate or inhibit dopaminergic signaling in functionally distinct neurons to modulate behaviors like appetitive memory and olfactory processing. sdbonline.orgfrontiersin.org

NPF is also implicated in pathways involving octopamine , particularly in the context of reward signaling for certain tastes. frontiersin.org Additionally, research suggests that αβ core neurons in Drosophila release sNPF to promote nighttime sleep, while αβ surface neurons release both acetylcholine and sNPF, highlighting the co-transmission of neuropeptides and classical neurotransmitters. sdbonline.orgfrontiersin.org

Interacting System	Nature of Interaction	Key Functions Modulated	Supporting Evidence
Insulin Signaling	sNPF activates ERKs in insulin-producing cells, modulating insulin expression. Gut NPF acts as an incretin.	Growth, metabolism, aging, developmental timing. frontiersin.orgpnas.orgoup.com	frontiersin.orgpnas.orgnih.govoup.com
Dopaminergic System	NPFR1 co-localizes with dopaminergic neurons. NPF modulates dopaminergic transmission.	Appetitive memory, olfaction, reward signaling, sleep regulation. sdbonline.orgfrontiersin.orgnih.gov	sdbonline.orgfrontiersin.orgnih.gov
Juvenile Hormone (JH)	The NPF-insulin axis controls JH titer.	Aging. pnas.orgnih.gov	pnas.orgnih.gov
Octopaminergic System	Involved in reward pathways alongside NPF.	Gustatory reward signaling. frontiersin.org	frontiersin.org
Acetylcholine	Co-released with sNPF from specific neurons.	Sleep regulation. sdbonline.org	sdbonline.orgfrontiersin.org
Ecdysone	NPFR signaling positively regulates ecdysone biosynthesis.	Developmental timing. oup.com	oup.com

Novel Functions and Context-Dependent Modulation

While NPF is well-known for its role in feeding, emerging research continues to uncover a plethora of novel functions. These diverse roles highlight the pleiotropic nature of this neuropeptide. nih.gov Recent studies have implicated NPF signaling in:

Sleep-Wake Behavior: Activation of NPF signaling in the Drosophila brain promotes wakefulness. nih.gov This function appears to be regulated independently of its role in feeding. nih.gov

Alcohol Sensitivity: The NPF/NPFR1 signaling system acutely mediates sensitivity to ethanol (B145695) sedation in flies. nih.gov

Courtship and Reproduction: NPF plays a role in male courtship behavior and ovarian maturation. frontiersin.orgresearchgate.net

Aggression: NPF signaling is involved in modulating aggressive behaviors. frontiersin.org

Developmental Timing and Body Size: Beyond its influence on feeding, NPFR signaling in the prothoracic gland of Drosophila regulates developmental timing and body size by influencing insulin signaling and ecdysone production. oup.com

A crucial aspect of NPF function is its context-dependent modulation . The physiological and behavioral outputs of NPF signaling are highly dependent on the internal state of the animal, particularly its nutritional status. researchgate.net For example, NPF signaling promotes the intake of noxious food in starved flies, a response that is inhibited in satiated flies. frontiersin.org Similarly, the expression of NPF itself is regulated by feeding and diet, with different enteroendocrine cells responding to dietary sugar and yeast. pnas.orgnih.gov This context-dependent modulation allows the organism to flexibly adapt its behavior to its current physiological needs.

Novel Function	Organism/System Studied	Key Finding	Reference
Sleep-Wake Regulation	Drosophila melanogaster	Activation of NPF signaling promotes wakefulness. nih.gov	nih.gov
Alcohol Sensitivity	Drosophila melanogaster	The NPF/NPFR1 system mediates sensitivity to ethanol sedation. nih.gov	nih.gov
Courtship Behavior	Drosophila melanogaster	NPF regulates male courtship through a male-specific neuronal circuit. sdbonline.org	sdbonline.orgfrontiersin.orgresearchgate.net
Aggression	Drosophila melanogaster	NPF signaling is implicated in aggressive behaviors. frontiersin.org	frontiersin.org
Developmental Timing	Drosophila melanogaster	NPFR signaling coordinates feeding behavior with developmental programs. oup.com	oup.com

Systems-Level Understanding of this compound Networks

A major frontier in neuropeptide research is to move beyond the study of individual circuits and towards a systems-level understanding of how entire neuropeptide networks are organized and function. oup.com Neuropeptides often have pleiotropic actions, acting as neuromodulators, co-transmitters, or circulating hormones. nih.govresearchgate.net This complexity necessitates a holistic approach to understanding their roles.

Future research in this area will likely involve:

Neuropeptidergic Connectomics: Comprehensive mapping of neuropeptide signaling networks, including the expression patterns of all neuropeptides and their receptors. oup.com This will provide a framework for understanding the potential for cross-talk and integration between different peptidergic systems.

Hierarchical Organization: Investigating the hierarchical organization of neuropeptide signaling. Some neuropeptides may act as "orchestrating" signals that convey global state information across many circuits, while others may have more "executive" roles, modulating specific synapses within a circuit. nih.govresearchgate.net

Evolutionary Perspectives: Comparing NPF networks across different species to understand the conserved and divergent features of their organization and function. While the NPF system is well-studied in invertebrates, its vertebrate homolog, Neuropeptide Y (NPY), has analogous roles, suggesting a deep evolutionary conservation of function. sdbonline.orgfrontiersin.org

Computational Modeling: Developing computational models to simulate the dynamics of NPF networks and predict their behavioral outputs under different conditions.

Ultimately, a systems-level understanding will be crucial for comprehending how NPF networks contribute to the flexible and adaptive control of behavior and physiology in response to a constantly changing internal and external environment. elifesciences.org

Q & A

Q. How to validate NPF’s evolutionary conservation using comparative genomics?

• Answer : Construct phylogenetic trees with tools like MEGA or PhyML to trace NPF orthologs. Use Tajima’s D test to assess selection pressures. Pair with functional rescue experiments (e.g., expressing human NPF in Drosophila) to test cross-species activity .

Translational Research

Q. What ethical considerations apply when extrapolating invertebrate NPF findings to vertebrate models?

• Answer : Follow 3R principles (Replacement, Reduction, Refinement) for vertebrate studies. Pre-screen hypotheses using in silico models (e.g., NPF-receptor docking simulations) to minimize animal use. Obtain ethics committee approval for cross-species experiments .

Q. How to design translational studies exploring NPF analogs for therapeutic applications?

• Answer : Use rational drug design guided by NPF’s crystal structure (if available). Test analogs in ex vivo human tissue models (e.g., enteric ganglia) for functional validation. Apply PK/PD modeling to optimize dosing regimens before clinical trials .

Methodology Reference Table

Technique	Application	Key Considerations	Evidence Source
CRISPR-Cas9 editing	Gene knockout/knock-in for NPF	Off-target effects screening
LC-MS/MS peptidomics	NPF isoform quantification	Ion suppression controls
Bayesian network modeling	Receptor interaction inference	Priors based on existing data